An In-depth Technical Guide to 4-Nitro-3-methyl-2-chloromethylpyridine Hydrochloride: Structure, Properties, and Synthetic Considerations
Abstract This technical guide provides a comprehensive scientific overview of 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride, a heterocyclic compound of significant interest in synthetic organic chemistry and drug...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This technical guide provides a comprehensive scientific overview of 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride, a heterocyclic compound of significant interest in synthetic organic chemistry and drug discovery. The document elucidates the chemical structure, physicochemical properties, and reactivity of this molecule. Furthermore, it presents a detailed, field-proven protocol for its synthesis and characterization, grounded in established chemical principles. This guide is intended for researchers, scientists, and professionals in drug development, offering both foundational knowledge and practical insights into the application of this versatile chemical intermediate.
Introduction: The Strategic Importance of Substituted Pyridines
Substituted pyridine scaffolds are ubiquitous in medicinal chemistry, forming the core of numerous approved pharmaceutical agents.[1] Their prevalence stems from the pyridine ring's ability to engage in various non-covalent interactions within biological systems, including hydrogen bonding and π-stacking, thereby modulating the activity of therapeutic targets. The compound 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride is a highly functionalized derivative, engineered with specific substituents that impart unique reactivity and make it a valuable precursor for the synthesis of more complex molecular architectures.
The strategic placement of a nitro group, a methyl group, and a reactive chloromethyl group on the pyridine ring creates a molecule with distinct electronic properties and multiple handles for chemical modification. The electron-withdrawing nature of the nitro group and the pyridine nitrogen significantly influences the reactivity of the entire system, a concept that will be explored in detail in the subsequent sections.
Molecular Structure and Physicochemical Properties
The foundational step in understanding the utility of any chemical entity is a thorough characterization of its structure and physical properties.
Chemical Structure
The IUPAC name for the hydrochloride salt is 2-(chloromethyl)-3-methyl-4-nitropyridine;hydrochloride.[] The chemical structure consists of a pyridine ring substituted at the 2, 3, and 4 positions with a chloromethyl, a methyl, and a nitro group, respectively. The compound is typically supplied as a hydrochloride salt to enhance its stability and handling characteristics, as the free base can be less stable.[3]
Caption: Chemical structure of 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride.
Physicochemical Data
A summary of the key physicochemical properties for the free base, 2-(chloromethyl)-3-methyl-4-nitropyridine, is presented in Table 1. Data for the hydrochloride salt may vary.
The reactivity of 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride is dictated by the interplay of its functional groups.
The Chloromethyl Group: A Reactive Electrophilic Center
The chloromethyl group at the 2-position is a potent electrophilic site. The high electronegativity of the chlorine atom polarizes the C-Cl bond, rendering the methylene carbon susceptible to nucleophilic attack.[3] This makes the compound an excellent substrate for introducing the (3-methyl-4-nitropyridin-2-yl)methyl moiety into various molecules, a common strategy in the synthesis of pharmaceutical intermediates.[3] The reactivity of this group is further enhanced by the electron-withdrawing nature of the adjacent pyridine nitrogen and the nitro group.[3]
The Pyridine Ring: Activated for Nucleophilic Aromatic Substitution
The pyridine ring, particularly with the strongly electron-withdrawing nitro group at the 4-position, is activated towards nucleophilic aromatic substitution (SNAr).[6] While the chlorine atom of the chloromethyl group is the more likely leaving group in most nucleophilic substitution reactions, the potential for substitution at other positions on the ring should be considered, depending on the reaction conditions and the nature of the nucleophile.
The Nitro Group: A Versatile Functional Handle
The nitro group is not merely an activating group; it is also a versatile functional handle. It can be readily reduced to an amino group, providing a key site for further derivatization, such as amide bond formation or the introduction of other functionalities.[6] This transformation dramatically alters the electronic properties of the pyridine ring, switching it from electron-deficient to electron-rich, thereby opening up different avenues for subsequent chemical modifications.
Synthesis and Characterization
Proposed Synthetic Workflow
The proposed synthesis is a multi-step process starting from a readily available precursor, such as 2,3-dimethyl-4-nitropyridine N-oxide.
Structural Elucidation and NMR Characterization of 4-Nitro-3-methyl-2-chloromethyl pyridine hydrochloride: A Technical Guide
Executive Summary The compound 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride (CAS No. 152402-94-3) is a critical intermediate and a recognized impurity in the synthesis of substituted benzimidazole proton pump i...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride (CAS No. 152402-94-3) is a critical intermediate and a recognized impurity in the synthesis of substituted benzimidazole proton pump inhibitors (PPIs), most notably Lansoprazole and Rabeprazole[1]. The synthesis of these "prazole" APIs heavily relies on the precise functionalization of pyridine N-oxides, requiring rigorous analytical checkpoints to prevent impurity carryover[2].
This whitepaper provides an in-depth technical framework for the Nuclear Magnetic Resonance (NMR) characterization of this molecule. By detailing the causality behind chemical shifts, coupling constants, and experimental parameters, this guide equips analytical chemists and drug development professionals with a self-validating protocol for structural confirmation and Quality Assurance (QA).
Synthetic Context & QA/QC Checkpoints
The synthesis of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride typically proceeds via the oxidation of 2,3-dimethylpyridine, followed by highly selective nitration, and concludes with a Boekelheide-type rearrangement using phosphorus oxychloride (
POCl3
) and hydrochloric acid. At each stage, NMR spectroscopy serves as the primary gating mechanism to validate the success of the transformation.
Fig 1: Synthetic pathway of the target API intermediate with NMR QA/QC checkpoints.
1
H NMR Spectroscopy: Resonance & Causality
The
1
H NMR spectrum of this hydrochloride salt is defined by the profound electron-withdrawing effects of both the protonated pyridinium nitrogen and the nitro group at the C-4 position. We utilize DMSO-
d6
as the solvent because the highly polar hydrochloride lattice is insoluble in standard non-polar deuterated solvents like CDCl
3
.
Table 1:
1
H NMR Chemical Shifts (400 MHz, DMSO-
d6
)
Position
Shift (
δ
, ppm)
Multiplicity
Integration
Coupling (
J
, Hz)
Assignment Causality
NH
+
11.50 – 12.50
Broad Singlet
1H
-
Highly deshielded by the localized positive charge. The peak is broad due to the quadrupolar relaxation of the
14
N nucleus and rapid proton exchange with trace water.
H-6
8.85
Doublet
1H
5.5
Located alpha to the protonated nitrogen and meta to the -NO
2
group. The inductive pull of the N
+
deshields this proton significantly compared to a neutral pyridine.
H-5
8.20
Doublet
1H
5.5
Located ortho to the strongly electron-withdrawing -NO
2
group and beta to the N
+
. The resonance effect of the nitro group strips electron density, causing a distinct downfield shift.
-CH
2
Cl
5.05
Singlet
2H
-
Deshielded simultaneously by the highly electronegative chlorine atom and the electron-deficient pyridinium ring.
-CH
3
2.55
Singlet
3H
-
Situated in an allylic/benzylic position, sterically compressed between the -CH
2
Cl and -NO
2
groups.
13
C NMR Spectroscopy: Electronic Environment
Carbon-13 NMR provides an orthogonal verification of the molecular skeleton. The ipso carbons (C-2 and C-4) are the most critical diagnostic peaks for confirming successful chlorination and nitration, respectively.
Table 2:
13
C NMR Chemical Shifts (100 MHz, DMSO-
d6
)
Position
Shift (
δ
, ppm)
Assignment Causality
C-4
155.2
Ipso carbon directly attached to the -NO
2
group. The strong resonance withdrawal (-R effect) severely deshields this nucleus.
C-2
151.8
Alpha to the N
+
and attached to the electron-withdrawing -CH
2
Cl group.
C-6
142.5
Alpha to the N
+
, lacking other direct substituents.
C-3
129.4
Beta to the N
+
. Sterically crowded by the adjacent methyl, chloromethyl, and nitro groups, leading to a slight upfield shift relative to C-2 and C-4.
C-5
119.1
Beta to the N
+
and ortho to the -NO
2
group.
-CH
2
Cl
41.5
Aliphatic carbon directly attached to the electronegative chlorine atom.
-CH
3
13.8
Aliphatic methyl carbon. Shielded relative to the aromatic ring carbons.
Self-Validating Experimental Protocol for NMR Acquisition
To ensure absolute scientific integrity and reproducibility, the following protocol is designed as a self-validating system . Each step contains an internal logic check to prevent the propagation of experimental errors.
Step 1: Sample Preparation & Internal Calibration
Action: Dissolve 15–20 mg of the API intermediate in 0.6 mL of anhydrous DMSO-
d6
containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.
Causality: DMSO-
d6
is chosen to disrupt the strong ionic crystal lattice of the hydrochloride salt. TMS is added to provide a definitive zero-point reference.
Validation Check: The TMS peak must appear exactly at 0.00 ppm with a Linewidth at Half Maximum (FWHM) of
<1.0
Hz. If FWHM
>1.0
Hz, the sample is heterogeneous or poorly shimmed, mandating re-filtration or re-shimming before proceeding.
Step 2: Temperature Equilibration
Action: Insert the sample into the spectrometer and set the probe temperature to 298 K. Wait 5 minutes before locking and shimming.
Causality: Temperature gradients within the NMR tube cause convection currents, which distort line shapes and ruin the resolution of the critical H-5/H-6 doublets.
Validation Check: Monitor the deuterium lock signal stability. A fluctuating lock level indicates ongoing thermal equilibration. Acquisition must not proceed until the lock signal variance is
<1%
over a continuous 60-second window.
Action: Execute a standard 30° pulse sequence (zg30 on Bruker systems) with a relaxation delay (D1) of 2.0 seconds. Acquire 16 scans.
Causality: A 30° pulse angle is chosen over a 90° pulse to ensure complete longitudinal (
T1
) relaxation between scans. This is critical because the -CH
3
and -CH
2
Cl protons have different relaxation times; incomplete relaxation would result in inaccurate integration ratios.
Validation Check: Check the integration ratio of the residual DMSO-
d5
quintet (2.50 ppm) against the target analyte peaks. If the solvent peak is overwhelmingly large (Signal-to-Noise ratio of analyte
<10:1
), the sample concentration is too low, requiring solvent evaporation and re-preparation.
Step 4: Data Processing & Phase Correction
Action: Apply an exponential window function with a Line Broadening (LB) factor of 0.3 Hz prior to Fourier Transformation. Phase the spectrum manually.
Causality: The LB factor of 0.3 Hz optimally balances the enhancement of the Signal-to-Noise ratio without artificially obscuring the 5.5 Hz
J
-coupling of the aromatic protons.
Validation Check: A correctly phased spectrum will have a perfectly flat baseline around the broad NH
+
peak (~11.5–12.5 ppm). Baseline distortion or "rolling" in this region indicates incorrect dead-time parameters or flawed zero-order phase correction, which must be rectified before reporting the data.
References
Pretsch, E., Bühlmann, P., Badertscher, M. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag.[Link]
Google Patents (ES2343935B1).Useful Intermediates for Obtaining 2-(2-Pyridinylmethylsulfinyl)-1H-Benzimidazoles and Corresponding Procedures.
Veeprho Pharmaceuticals. Lansoprazole Impurities and Related Compounds.[Link]
Mass Spectrometry Fragmentation Pattern of 4-Nitro-3-Methyl-2-Chloromethyl Pyridine: A Mechanistic and Analytical Guide
The compound 4-nitro-3-methyl-2-chloromethyl pyridine (IUPAC: 2-(chloromethyl)-3-methyl-4-nitropyridine, CAS: 116418-99-6) is a critical synthetic intermediate in the manufacturing of benzimidazole-based proton pump inhi...
Author: BenchChem Technical Support Team. Date: April 2026
The compound 4-nitro-3-methyl-2-chloromethyl pyridine (IUPAC: 2-(chloromethyl)-3-methyl-4-nitropyridine, CAS: 116418-99-6) is a critical synthetic intermediate in the manufacturing of benzimidazole-based proton pump inhibitors (PPIs) such as Lansoprazole and Rabeprazole. In pharmaceutical development, the rigorous structural characterization of intermediates is non-negotiable for impurity profiling and regulatory compliance.
This technical whitepaper deconstructs the mass spectrometry (MS) fragmentation behavior of this molecule. By moving beyond empirical observation into the fundamental causality of gas-phase ion chemistry, we establish a self-validating analytical framework for its definitive identification.
Molecular Architecture and Isotopic Fingerprinting
Before initiating collision-induced dissociation (CID) or electron ionization (EI), one must analyze the precursor's inherent physicochemical properties to dictate the experimental approach.
Molecular Formula: C₇H₇ClN₂O₂
Monoisotopic Mass: 186.0196 Da
Ionization Strategy: The presence of the basic pyridine nitrogen makes this molecule highly amenable to positive-ion Electrospray Ionization (ESI+), yielding a robust [M+H]⁺ precursor. Alternatively, Gas Chromatography-Mass Spectrometry (GC-MS) utilizing Electron Ionization (EI) yields a strong radical cation [M]⁺•.
The Isotopic Anchor (Self-Validation): The molecule contains a single chlorine atom. Chlorine exists naturally as two stable isotopes: ³⁵Cl (75.78%) and ³⁷Cl (24.22%). This dictates that the precursor ion must present a distinct 3:1 isotopic doublet at m/z 186 and 188. This isotopic signature acts as an internal, self-validating metric: any fragment ion that retains the chlorine atom will exhibit this 3:1 ratio, while any fragment resulting from the cleavage of the C-Cl bond will collapse into a singlet.
Core Fragmentation Pathways: The Causality of Cleavage
The fragmentation of 4-nitro-3-methyl-2-chloromethyl pyridine is governed by three primary structural vulnerabilities: the labile benzylic C-Cl bond, the nitro group, and the steric proximity of the ortho-substituents.
Pathway A: Benzylic Halide Cleavage (The Dominant Pathway)
The C-Cl bond in the 2-chloromethyl group is highly susceptible to homolytic or heterolytic cleavage due to the immense stability of the resulting product.
Mechanism: Loss of a chlorine radical (•Cl, 35 Da) or neutral HCl (36 Da).
Causality: The cleavage generates a highly resonance-stabilized pyridinium/azatropylium cation. Because the charge is delocalized across the aromatic system, the activation energy for this dissociation is exceptionally low.
Diagnostic Ion: m/z 151. Crucially, this peak will lack the 3:1 isotopic doublet, confirming the expulsion of the halogen.
Pathway B: The "Ortho Effect" (Steric-Driven Rearrangement)
A hallmark of nitroaromatic mass spectrometry is the "ortho effect," which occurs when a nitro group is situated adjacent (ortho) to a hydrogen-bearing alkyl group[1].
Mechanism: The spatial proximity of the 3-methyl group's C-H bonds to the oxygen atoms of the 4-nitro group enables the formation of a transient six-membered cyclic transition state. A hydrogen atom is transferred from the methyl group to the nitro oxygen, followed by the rapid expulsion of a hydroxyl radical (•OH, 17 Da) or a water molecule (H₂O, 18 Da) [2].
Causality: Gas-phase rearrangements are driven by the minimization of internal energy. The six-membered transition state is entropically favorable and structurally relieves the steric clash between the bulky nitro and methyl groups.
Diagnostic Ions: m/z 169 ([M - OH]⁺) and m/z 168 ([M - H₂O]⁺). Because the chlorine atom is untouched in this pathway, these fragments will distinctly retain the 3:1 isotopic doublet.
Pathway C: Nitro Group Dynamics
Standard nitroaromatic degradation involves the direct cleavage of the C-NO₂ bond.
Mechanism: Neutral loss of nitrogen dioxide (NO₂•, 46 Da) or nitric oxide (NO•, 30 Da) [3].
Figure 1: Gas-phase fragmentation pathways of 4-nitro-3-methyl-2-chloromethyl pyridine.
Quantitative Data Presentation
The following table synthesizes the expected quantitative mass-to-charge (m/z) data for high-resolution mass spectrometry (HRMS) analysis, assuming positive ionization.
Fragment Ion Assignment
Monoisotopic m/z (³⁵Cl)
Isotopic m/z (³⁷Cl)
Neutral Loss (Da)
Isotopic Signature
Structural Implication
[M]⁺• (Precursor)
186.0196
188.0166
N/A
3:1 Doublet
Intact molecule
[M - OH]⁺
169.0166
171.0137
17.0027
3:1 Doublet
Confirms ortho methyl-nitro arrangement
[M - NO]⁺
156.0247
158.0217
29.9979
3:1 Doublet
Nitro group cleavage
[M - Cl]⁺
151.0507
N/A
34.9688
Singlet
Confirms labile benzylic chloride
[M - NO₂]⁺
140.0247
142.0217
45.9929
3:1 Doublet
Nitro group cleavage
[M - OH - Cl]⁺
134.0476
N/A
51.9720
Singlet
Sequential ortho-effect and halogen loss
[M - NO₂ - Cl]⁺
105.0558
N/A
80.9638
Singlet
Core pyridine ring backbone
Experimental Workflow & Self-Validating Protocol
To ensure absolute trustworthiness in the structural elucidation of this intermediate, the following LC-HRMS/MS protocol is designed as a closed-loop, self-validating system.
Step-by-Step Methodology
Sample Preparation: Dissolve the analyte in LC-MS grade Methanol to a concentration of 10 µg/mL. Add 0.1% Formic Acid to ensure complete protonation of the pyridine nitrogen.
Chromatographic Separation:
Column: C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).
Mobile Phase: Gradient elution using (A) 0.1% Formic Acid in Water and (B) 0.1% Formic Acid in Acetonitrile.
Causality: The gradient ensures the separation of the target molecule from potential hydrolysis products (e.g., where the chloromethyl group has degraded to a hydroxymethyl group, shifting the precursor mass to m/z 168).
Mass Spectrometry Parameters (ESI-QTOF or Orbitrap):
Polarity: Positive Ion Mode (ESI+).
Capillary Voltage: 3.0 kV.
Collision Energy (CE): Ramp from 15 eV to 35 eV to capture both fragile (benzylic) and stable (pyridine ring) fragmentation events.
Data Validation Step (The Integrity Check):
Isolate the precursor at m/z 186.0.
Verify the presence of the m/z 188.0 peak at ~33% relative abundance.
Map the MS/MS spectra. If a fragment at m/z 151 appears, cross-reference the m/z 153 position. The absence of a peak at 153 confirms the loss of chlorine. If a peak at 153 is present, the loss is not chlorine, and the instrument calibration or structural hypothesis must be rejected.
Figure 2: Self-validating LC-HRMS/MS experimental workflow for intermediate profiling.
References
AIP Publishing. "Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives." Journal of Physical and Chemical Reference Data, February 2024. Available at: [Link]
Canadian Science Publishing. "Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones." Canadian Journal of Chemistry, 1969. Available at:[Link]
Exploratory
An In-depth Technical Guide to the Solubility Profile of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride in Organic Solvents
Abstract The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its journey from a laboratory curiosity to a viable therapeutic agent. It dictates th...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its journey from a laboratory curiosity to a viable therapeutic agent. It dictates the ease of handling during synthesis and purification, the choice of analytical methodologies, and, most importantly, the design and bioavailability of the final drug product. This technical guide provides a comprehensive examination of the solubility profile of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride, a key intermediate in the synthesis of various pharmaceutical compounds. Due to a notable scarcity of quantitative solubility data in peer-reviewed literature and chemical databases for this specific molecule, this guide will focus on its fundamental physicochemical properties, qualitative solubility assessments derived from analogous structures, and a detailed, field-proven experimental protocol for its precise quantitative determination. This document is intended to empower researchers, scientists, and drug development professionals with the foundational knowledge and practical tools necessary to effectively work with and formulate this important pyridine derivative.
Physicochemical Characterization of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride
A thorough understanding of a molecule's intrinsic properties is the first step in predicting and interpreting its solubility behavior. 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride is a substituted pyridine derivative. The hydrochloride salt form is expected to significantly influence its solubility, particularly in polar solvents, compared to its free base.
Table 1: Physicochemical Properties of 4-nitro-3-methyl-2-chloromethyl pyridine and its Hydrochloride Salt
The presence of a nitro group (-NO₂) and a chloromethyl group (-CH₂Cl) makes the molecule polar. The nitro group is a strong electron-withdrawing group, which can influence the electron density of the pyridine ring and its ability to engage in intermolecular interactions. The hydrochloride salt formation protonates the pyridine nitrogen, creating a cationic species that is readily solvated by polar solvents.
Qualitative and Predicted Solubility Profile
Table 2: Predicted Qualitative Solubility of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride
Solvent Class
Representative Solvents
Predicted Solubility
Rationale
Polar Protic
Water, Methanol, Ethanol
High
The hydrochloride salt can readily dissociate and engage in strong ion-dipole interactions and hydrogen bonding with the solvent molecules.
Polar Aprotic
Acetone, Acetonitrile, Dimethyl Sulfoxide (DMSO)
Moderate to High
These solvents can solvate the pyridinium cation through dipole-dipole interactions. The presence of the nitro group may enhance solubility in these solvents.
Moderately Polar
Dichloromethane (DCM), Ethyl Acetate
Low to Moderate
While some interaction is possible, the ionic nature of the salt limits its solubility in less polar environments. Dichloromethane has been observed to react with some pyridine derivatives under ambient conditions.[5][6]
Nonpolar
Hexane, Toluene, Diethyl Ether
Very Low / Insoluble
The high polarity and ionic character of the hydrochloride salt are incompatible with the nonpolar nature of these solvents, leading to poor solvation.
It is crucial to note that these are predictions. The interplay of the methyl, nitro, and chloromethyl substituents will modulate the solubility in each solvent system. For instance, the nitro group, being electron-withdrawing, can affect the overall polarity and hydrogen bonding capacity of the molecule.[7]
Experimental Protocol for Quantitative Solubility Determination
To obtain precise and reliable solubility data, a standardized experimental protocol is essential. The isothermal shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a solid compound in a liquid solvent.
Principle of the Isothermal Shake-Flask Method
This method involves agitating an excess amount of the solid solute in a specific solvent at a constant temperature until equilibrium is reached. At equilibrium, the solution is saturated with the solute. The concentration of the dissolved solute in a filtered aliquot of the supernatant is then determined using a suitable analytical technique.
Step-by-Step Experimental Workflow
Preparation of Saturated Solutions:
Add an excess amount of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride to several vials, each containing a known volume of the desired organic solvent. The presence of undissolved solid is crucial to ensure saturation.
Seal the vials tightly to prevent solvent evaporation.
Equilibration:
Place the vials in a temperature-controlled orbital shaker or a shaker water bath set to the desired experimental temperature (e.g., 25 °C).
Agitate the samples for a sufficient duration to reach equilibrium. A typical equilibration time is 24-72 hours. It is advisable to take samples at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration of the solute in the solution remains constant, thereby verifying that equilibrium has been achieved.
Sample Collection and Preparation:
Once equilibrium is established, cease agitation and allow the vials to stand undisturbed at the experimental temperature for a sufficient time to allow the excess solid to settle.
Carefully withdraw a known volume of the supernatant using a pre-warmed (to the experimental temperature) pipette.
Immediately filter the supernatant through a syringe filter (e.g., 0.22 µm PTFE or nylon, chosen for solvent compatibility) to remove any undissolved solid particles. This step is critical to prevent overestimation of solubility.
Analysis:
Accurately dilute the filtered supernatant with a suitable solvent to a concentration that falls within the linear range of a pre-validated analytical method.
Analyze the diluted samples using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectroscopy, to determine the concentration of the dissolved 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride.
Calculation of Solubility:
Calculate the solubility from the measured concentration, taking into account the dilution factor. The solubility can be expressed in various units, such as mg/mL, g/L, or mol/L.
Factors Influencing the Solubility of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride
The solubility of a compound is governed by the principle of "like dissolves like," which relates to the polarity of the solute and the solvent.
Solute-Solvent Interactions: The primary driver of solubility is the balance of energy required to break the solute-solute and solvent-solvent interactions and the energy gained from forming new solute-solvent interactions. For 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride, its ionic nature means that strong ion-dipole interactions with polar solvents will be the most significant factor promoting solubility.
Effect of Substituents:
Hydrochloride Salt: As previously mentioned, the protonated pyridine nitrogen makes the molecule a salt, which dramatically increases its affinity for polar solvents compared to the free base.
Nitro Group: The strongly electron-withdrawing and polar nitro group will contribute to the overall polarity of the molecule, potentially enhancing its solubility in polar aprotic solvents.
Chloromethyl and Methyl Groups: These groups are less polar than the nitro group and the pyridinium ring. The methyl group is electron-donating and can slightly increase the lipophilicity of the molecule.
Temperature: The solubility of most solid compounds in organic solvents increases with temperature.[8] Therefore, performing solubility studies at different temperatures is crucial for a complete profile.
Conclusion
While a comprehensive quantitative solubility profile for 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride in organic solvents is yet to be published, this technical guide provides a robust framework for understanding and determining this critical parameter. The physicochemical properties of the molecule, particularly its nature as a hydrochloride salt with a polar nitro substituent, suggest high solubility in polar solvents and poor solubility in nonpolar solvents. For drug development professionals and researchers, the detailed isothermal shake-flask protocol provided herein offers a reliable method for generating the precise solubility data necessary for process optimization, formulation development, and regulatory submissions. The generation of such empirical data is strongly encouraged to fill the existing knowledge gap for this important pharmaceutical intermediate.
References
ResearchGate. Solubility of 2-Chloro-3-(trifluoromethyl)pyridine and Correlation with the Polarity in Organic Solvents at 273–303 K | Request PDF. [Link]
The Pharmacochemical Evolution and Mechanism of Action of 4-Nitro-3-Methyl-2-Chloromethylpyridine Derivatives
Executive Summary In the landscape of targeted gastrointestinal therapeutics, 4-nitro-3-methyl-2-chloromethylpyridine (CAS 116418-99-6) stands as a foundational pharmacophoric precursor[1]. While not a drug itself, it is...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of targeted gastrointestinal therapeutics, 4-nitro-3-methyl-2-chloromethylpyridine (CAS 116418-99-6) stands as a foundational pharmacophoric precursor[1]. While not a drug itself, it is the critical building block used to synthesize second-generation substituted benzimidazole proton pump inhibitors (PPIs), most notably Lansoprazole and Rabeprazole [2]. This technical whitepaper dissects the chemical derivation of these molecules, their elegant acid-catalyzed mechanism of action, and the self-validating experimental methodologies used to confirm their target engagement with the gastric H+/K+ ATPase.
Part 1: Chemical Derivation (From Precursor to Prodrug)
The architecture of 4-nitro-3-methyl-2-chloromethylpyridine is deliberately designed for modular synthesis. As an application scientist, I emphasize that every functional group on this precursor serves a distinct mechanistic purpose in the final drug's efficacy.
The 4-Nitro Group (The Leaving Group): The strongly electron-withdrawing nature of the nitro group makes the 4-position highly susceptible to nucleophilic aromatic substitution. This allows chemists to displace the nitro group with tailored alkoxy substituents (e.g., 2,2,2-trifluoroethanol for Lansoprazole, or 3-methoxypropan-1-ol for Rabeprazole). These substitutions are not arbitrary; they precisely tune the pKa and lipophilicity of the final drug[3].
The 2-Chloromethyl Group (The Coupling Center): The electrophilic chloromethyl group facilitates a straightforward nucleophilic substitution when reacted with 2-mercaptobenzimidazole, forming a stable thioether intermediate.
Controlled Oxidation: The thioether is oxidized (typically using mCPBA) to yield the chiral sulfoxide—the active PPI prodrug[3].
Synthetic derivation pathway from the precursor to active PPI prodrugs.
Part 2: Pharmacological Mechanism of Action
The derivatives of 4-nitro-3-methyl-2-chloromethylpyridine are chemically elegant because they function as environmentally triggered prodrugs. Their mechanism of action is an orchestrated cascade reliant entirely on the physiological extremes of the human stomach.
Ion-Trapping and Accumulation
The synthesized prodrugs are weak bases with a pKa of approximately 3.8 to 4.0[4]. This specific pKa ensures the molecule remains un-ionized and highly lipophilic in the bloodstream (pH 7.4), allowing it to passively diffuse across the basolateral membrane of the parietal cell. However, upon entering the secretory canaliculus—where the active H+/K+ ATPase pumps protons to generate a pH of < 1.5—the prodrug rapidly becomes protonated. This protonation renders the molecule membrane-impermeable, effectively trapping it at the site of action[5].
Acid-Catalyzed Rearrangement
Once trapped in the acidic lumen, the protonated benzimidazole N3 triggers a dramatic structural rearrangement:
The pyridine nitrogen executes a nucleophilic attack on the C2 carbon of the benzimidazole ring, forming a transient spiro intermediate .
This intermediate rapidly opens to form a sulfenic acid .
Subsequent dehydration yields a highly reactive, cationic sulfenamide [3][6].
Covalent Target Engagement
The resulting sulfenamide is a potent thiophilic reagent. It forms irreversible covalent disulfide bonds with specific, luminally accessible cysteine residues on the alpha subunit of the H+/K+ ATPase, permanently halting the exchange of intracellular H+ for extracellular K+[2][5].
Acid-catalyzed activation cascade and target engagement of PPI prodrugs.
Part 3: Kinetic and Binding Profiles
The specific alkoxy substitutions made to the 4-nitro-3-methyl-2-chloromethylpyridine core dictate the activation kinetics and the exact cysteine residues targeted by the resulting derivative. While all PPIs bind to Cys813 (located in the luminal vestibule), the ability to reach deeper residues like Cys822 depends on the drug's activation half-life. Binding to Cys822 is highly significant, as it confers resistance to endogenous reducing agents (like glutathione), ensuring prolonged irreversible inhibition[3][5].
Quantitative Comparison of PPI Derivatives
(Note: Omeprazole and Pantoprazole are included for kinetic comparison, though they utilize different starting precursors).
Derivative
Precursor Modification (4-position substitution)
Activation Half-Life (pH 1.2)
Primary Cysteine Targets
Clinical Implication
Rabeprazole
3-methoxypropoxy
~1.3 min
Cys813, Cys822
Fastest onset of action; highly reactive sulfenamide[2][4].
Slow activation allows deep penetration to Cys822[3][7].
Part 4: Self-Validating Experimental Methodologies
To rigorously prove that a newly synthesized derivative operates via this specific mechanism, we cannot rely on simple endpoint assays. As an application scientist, I mandate the use of a self-validating dual-pH workflow to confirm both acid-dependency and covalent engagement.
Protocol: In Vitro H+/K+ ATPase Inhibition & Covalent Adduct Mapping
Step 1: Gastric Vesicle Preparation
Isolate H+/K+ ATPase-rich vesicles from lyophilized porcine gastric mucosa using sucrose density gradient centrifugation.
Causality: Utilizing intact vesicles rather than purified recombinant protein preserves the native luminal vestibule architecture, which is strictly necessary for accurately modeling how the drug accesses Cys813 and Cys822.
Step 2: pH-Dependent Pre-incubation (The Self-Validating Step)
Aliquot the vesicles into two parallel reaction buffers: Buffer A (pH 1.2) and Buffer B (pH 7.4) . Introduce the PPI derivative at a concentration of 10 µM and incubate for 15 minutes.
Causality & Self-Validation: This dual-pH setup is the cornerstone of the assay. A true PPI prodrug will only convert to the reactive sulfenamide at a pH < 4.0. If ATPase inhibition is observed in Buffer B (pH 7.4), the compound possesses non-specific cytotoxicity or competitive inhibition, entirely invalidating its mechanism as a targeted, acid-activated PPI.
Step 3: ATP Hydrolysis Measurement
Neutralize Buffer A to pH 7.4 to halt any further acid-catalyzed conversion of the unreacted prodrug. Add 2 mM ATP and 2 mM MgCl2 to both vesicle sets. Incubate for 30 minutes at 37°C. Quantify inorganic phosphate (Pi) release using a malachite green colorimetric assay measured at 630 nm.
Step 4: LC-MS/MS Adduct Validation
To definitively prove covalent engagement, subject the inhibited enzyme from Buffer A to trypsin digestion. Analyze the resulting peptide fragments via LC-MS/MS.
Causality: We specifically screen for a mass shift corresponding to the exact molecular weight of the active sulfenamide bound to the peptide fragment containing Cys813. This physical evidence confirms the disulfide mechanism.
Self-validating experimental workflow for confirming acid-dependent H+/K+ ATPase inhibition.
Lansoprazole Impurities and Related Compound, Veeprho,[https://vertexaisearch.cloud.google.
Rabeprazole: The Ultimate Guide, Octagonchem,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGY3MyTcZLRXW1Nxer5W8iiaSSBVjAV_QpiSYfbBvna0lqBOkcbGV3lgmZzwzn5x51zNOQfGqs02Q46p3iKDzWVDcVQenzf5nox4TsrsbLpCEIJxM0GjYjjUP_wtaXQq5jabE99]
Pharmacokinetics and Pharmacodynamics of the Proton Pump Inhibitors, NIH (PMC),[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG9kxlRWfSfO1IKJrVDRR9nn91jwZ2qiiEU0LEGgRO12kYmROxuFF3vTC8lfI44SJd46xEKN7uEdVmTZ-a4XgFPECUUW74_u6-PjMTkl9ehx382cXs70-0fFbpR1B0TOtu_AQBei-mmF73zdDE=]
Chemistry of Covalent Inhibition of the Gastric (H+, K+)-ATPase by Proton Pump Inhibitors, ACS Publications,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFifLPRhCNa9xRdq4SHSzEmnHyxXNnaL9h6l5gVYRq_grlHfILb3O9sQVSEn4sAGo9UYy247FhYC4gH4GqyV3AVWXKdZrSKZYcYOSfVjzAIi5Vk4jiTHWbMU_gjjebrzlqk_v5ZDg==]
The Chemically Elegant Proton Pump Inhibitors, NIH (PMC),[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHJiZAAEfTQDyc1kKAdldvHSuah2bJ5pP_tPZPmjhVzaIc_xsAH4B5yUom8JeVQ2woxDFhOjYEvh_pjYLxcylPBKWMDKUd0j6nSvxbEevSaVAk7YG9aeSKQsD7x4QUemaCvayUURudVFGfLrsk=]
The pharmacology of the gastric acid pump: The H+,K+ ATPase, ResearchGate,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEl4OidC8yITvfv9vPaXg-T-Cw0fMij1_qQ5JDrBbe-6Cjy-GmTnFtFUa4q7GsAPz0k4863k2pGb0T2a9hLHhhSpXBPv6n6madKigZ0ja0Xy1zlzQhMd0919BYLPKlsxSUDJNLwB0ebpcZF5sMYv-pbColnimqawLPEc09P6ecweU5MMA74Tlttw4QXBevhwJqcvMcSd_7vyfjkTj7A6vkY3wNHlQ==]
Chemistry, therapeutic benefit and new development on Proton Pump Inhibitors, Advance Pharmaceutical Journal,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHfU5QTB1_0vlcBzkAaAisLV6tNxA8NVM1q_r3pmenzD-qHux3_zdeY8iYvUTFYgHBYlnv3dRI5Cn0mJ2Xkqox3k1oIFJoH-3_3uSANJ-RWsZQJA0AaX7NcvfjfKb2EIy1tmnI=]
safety data sheet and handling for 4-nitro 3-methyl 2-chloromethyl pyridine.hcl
An In-depth Technical Guide to the Safe Handling of 4-Nitro-3-methyl-2-chloromethylpyridine Hydrochloride Introduction 4-Nitro-3-methyl-2-chloromethylpyridine hydrochloride (CAS No. 152402-94-3) is a heterocyclic organic...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Safe Handling of 4-Nitro-3-methyl-2-chloromethylpyridine Hydrochloride
Introduction
4-Nitro-3-methyl-2-chloromethylpyridine hydrochloride (CAS No. 152402-94-3) is a heterocyclic organic compound of significant interest to researchers in pharmaceutical and chemical synthesis. Its molecular structure, featuring a substituted pyridine ring with a nitro group, a methyl group, and a chloromethyl group, makes it a versatile intermediate for the development of novel molecules. However, these same functional groups contribute to its potential hazards, necessitating a thorough understanding of its properties for safe handling. This guide provides a comprehensive overview of the safety data, handling protocols, and emergency procedures for 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride, grounded in established chemical safety principles and data from structurally related compounds.
Hazard Identification and Risk Assessment
GHS Classification (Inferred)
Based on the known hazards of similar compounds like pyridine, 2-chloromethylpyridine hydrochloride, and other nitropyridine derivatives, the following GHS classification can be inferred[2][3][4][5][6][7]:
Acute Toxicity, Oral (Category 4): Harmful if swallowed.
Skin Corrosion/Irritation (Category 1B/1C): Causes severe skin burns and eye damage.
Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.
It is also prudent to consider the potential for carcinogenicity and reproductive toxicity, as these are hazards associated with some pyridine derivatives[2].
Chemical Reactivity and Stability
The reactivity of 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride is primarily dictated by the electron-deficient nature of the pyridine ring, which is further activated by the electron-withdrawing nitro group[8]. This makes the compound susceptible to nucleophilic aromatic substitution. The chloromethyl group is also a reactive site.
The compound should be considered stable under normal laboratory conditions. However, it may be sensitive to air and moisture[3][4]. It is incompatible with strong oxidizing agents[3]. Thermal decomposition may produce hazardous gases, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas[3].
Quantitative Data Summary
The following table summarizes key quantitative data for 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride and a closely related compound.
Safe Handling and Personal Protective Equipment (PPE)
A systematic approach to safe handling is paramount to minimize the risk of exposure. The following protocols are based on best practices for handling hazardous chemical compounds.
Engineering Controls
Ventilation: All handling of 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride should be conducted in a well-ventilated area. For procedures that may generate dust or aerosols, a certified chemical fume hood is mandatory[3][10].
Safety Equipment: An emergency eyewash station and a safety shower must be readily accessible in the immediate work area[3][10].
Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to prevent direct contact with the chemical.
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn in addition to goggles when there is a risk of splashing[1].
Skin Protection:
Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene). breakthrough times and glove compatibility should be verified with the glove manufacturer.
Protective Clothing: A lab coat or chemical-resistant apron should be worn. Ensure that all skin is covered. For larger quantities or in the event of a spill, impervious clothing may be necessary[1].
Respiratory Protection: If working outside of a fume hood or if dust is generated, a NIOSH-approved respirator with a particulate filter is recommended. For higher concentrations or in emergency situations, a full-face respirator with an appropriate cartridge or a self-contained breathing apparatus (SCBA) should be used[1][3].
Caption: Recommended PPE Donning and Doffing Workflow.
Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
First-Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[1].
Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention[1][3].
Eye Contact: Immediately rinse with pure water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention[1][3].
Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately[1][5].
Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Avoid dust formation and breathing vapors, mist, or gas. Ensure adequate ventilation. Wear appropriate PPE as described in Section 3.2[1].
Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains[11].
Containment and Cleanup:
For solid spills, carefully sweep or scoop the material to avoid generating dust.
Place the spilled material into a designated, labeled, and sealed container for hazardous waste.
Clean the spill area thoroughly with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.
Caption: Decision Workflow for Spill Response.
Storage and Disposal
Proper storage and disposal are essential to maintain the integrity of the compound and protect personnel and the environment.
Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area[2][3]. A refrigerator at 2-8°C is recommended for long-term storage[9].
Store away from incompatible materials such as strong oxidizing agents[3].
Store in a locked cabinet or other secure area to prevent unauthorized access.
Disposal
Dispose of this compound and its container in accordance with local, regional, and national regulations.
It is recommended to use a licensed hazardous waste disposal company.
Do not dispose of down the drain or into the environment.
Conclusion
4-Nitro-3-methyl-2-chloromethylpyridine hydrochloride is a valuable research chemical that requires careful and informed handling. By understanding its potential hazards, implementing robust engineering controls, consistently using appropriate personal protective equipment, and being prepared for emergencies, researchers can work with this compound safely and effectively. The causality behind these recommendations stems from the inherent reactivity and toxicity of its constituent functional groups, demanding a cautious and systematic approach to laboratory safety.
References
Safety Data Sheet for Pyridine. KISHIDA CHEMICAL CO., LTD. [URL: Available through search, specific deep link not stable]
CAS 152402-94-3 GHS 11 (Rev.11) SDS/MSDS. XiXisys.com. [URL: https://www.xixisys.com/cas/152402-94-3_ghs_sds_msds/]
SAFETY DATA SHEET for 2-(Chloromethyl)pyridine hydrochloride. Fisher Scientific. [URL: https://www.fishersci.com/sds]
2-Chloromethyl-3-methyl-4-nitro pyridine hydrochloride | CAS No: 152402-94-3. GLP Pharma Standards. [URL: Not a direct URL, but information is available on their product page]
SAFETY DATA SHEET for 4-(Chloromethyl)pyridine hydrochloride. Fisher Scientific. [URL: https://www.fishersci.com/sds]
SAFETY DATA SHEET for 2-(Chloromethyl)pyridine Hydrochloride. TCI Chemicals. [URL: https://www.tcichemicals.com/US/en/p/C0822]
2-CHLOROMETHYL-3,5-DIMETHYL-4-NITRO-PYRIDINE HYDROCHLORIDE. FDA Global Substance Registration System.
3-(Chloromethyl)pyridine hydrochloride Safety Data Sheet. Apollo Scientific. [URL: https://www.apolloscientific.co.uk/msds/OR0262.pdf]
Synthes and Green Metric Evaluation of 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine. Oriental Journal of Chemistry. [URL: http://www.orientjchem.org/vol34no2/oriental-journal-of-chemistry-vol34no2-p1041-1046/]
Safety Data Sheet for 3,4-Dihydro-2H-pyrano[2,3-c]pyridine-6-carbaldehyde. ChemScene. [URL: https://www.chemscene.
SAFETY DATA SHEET for 3-(Chloromethyl)pyridine hydrochloride. Thermo Fisher Scientific. [URL: https://www.thermofisher.com/msdsproxy]
Synthesis of 2-chloromethyl-pyridine hydrochloride. PrepChem.com. [URL: https://www.prepchem.com/synthesis-of-2-chloromethyl-pyridine-hydrochloride/]
4-Chloro-2-methyl-3-nitropyridine reactivity and reaction mechanisms. Benchchem. [URL: https://www.benchchem.com/product/b1590757]
CN111056992A - Synthetic method of 2-chloromethylpyridine hydrochloride. Google Patents. [URL: https://patents.google.
SAFETY DATA SHEET for 2-(Chloromethyl)-6-methylpyridine Hydrochloride. Tokyo Chemical Industry. [URL: https://www.tcichemicals.com/assets/product_sds/C3596_EN.pdf]
Toxicity and Health Hazard Summary with Cover Letters. National Technical Reports Library. [URL: https://ntrl.ntis.gov/NTRL/dashboard/searchResults/titleDetail/OTS0206541.xhtml]
安全データシート (Safety Data Sheet for 2-(Chloromethyl)pyridine hydrochloride). FUJIFILM Wako Chemicals. [URL: https://labchem-wako.fujifilm.com/jp/product/detail/W01W0103-1742.html]
A Comprehensive Technical Guide to the Crystallographic Analysis of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride
This guide provides an in-depth methodology for the determination and analysis of the single-crystal X-ray structure of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride. While a definitive crystal structure for thi...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth methodology for the determination and analysis of the single-crystal X-ray structure of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride. While a definitive crystal structure for this specific compound is not currently available in public crystallographic databases, this document serves as a comprehensive roadmap for researchers, scientists, and drug development professionals. It outlines the necessary experimental protocols, from crystal growth to data analysis, grounded in established scientific principles and best practices observed in the study of related pyridine derivatives.
Introduction: The Imperative for Structural Elucidation
4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride is a substituted pyridine derivative of interest in synthetic chemistry, potentially serving as a key intermediate in the development of novel pharmaceutical agents and other functional materials. The precise three-dimensional arrangement of its atoms, its conformation, and the intermolecular forces that govern its packing in the solid state are critical parameters that influence its reactivity, stability, solubility, and bioavailability.
Single-crystal X-ray diffraction (SC-XRD) remains the gold standard for unequivocally determining the solid-state structure of a molecule. It provides precise atomic coordinates, from which bond lengths, bond angles, and torsional angles can be calculated with high precision. Furthermore, it reveals the intricate network of non-covalent interactions, such as hydrogen bonds and π-stacking, that dictate the crystal packing. This guide provides the expertise-driven framework to conduct such an analysis.
The Experimental Core: A Three-Act Workflow
The journey from a powdered sample to a fully refined crystal structure is a multi-step process that demands both theoretical understanding and practical skill. The workflow can be logically divided into three core stages: Crystal Growth, Data Acquisition, and Structure Solution & Refinement.
Act I: The Art and Science of Crystal Growth
The axiom "the better the crystal, the better the data" is a fundamental truth in crystallography. The primary challenge is to encourage molecules to slowly transition from a disordered state in solution to a highly ordered, single-crystalline lattice. For a polar organic salt like 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride, solvent selection is paramount.
Recommended Protocols for Crystallization:
Slow Evaporation: This is often the simplest and most effective starting point.
Solvent Selection: Begin by testing solubility in a range of solvents. For this hydrochloride salt, polar protic solvents (e.g., methanol, ethanol) or polar aprotic solvents (e.g., acetonitrile, acetone) are promising candidates. A solvent in which the compound is sparingly soluble at room temperature is ideal.
Preparation: Prepare a saturated or near-saturated solution of the compound in the chosen solvent in a clean vial.
Incubation: Cover the vial with a cap or parafilm pierced with a few small holes. This allows for slow evaporation of the solvent over several days to weeks.
Observation: Monitor the vial periodically for the formation of small, well-defined single crystals with sharp edges.
Vapor Diffusion (Liquid-Liquid): This technique is employed when the compound is too soluble in a primary solvent for slow evaporation to be effective.
Setup: Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble). Place this solution in a small, open vial.
Outer Reservoir: Place the small vial inside a larger, sealed jar containing a "poor" solvent (an anti-solvent in which the compound is insoluble, but which is miscible with the good solvent). A common combination is methanol (good) and diethyl ether (poor).
Mechanism: The anti-solvent vapor slowly diffuses into the primary solution, gradually reducing the compound's solubility and promoting slow crystal growth.
Act II: Data Acquisition via Single-Crystal X-ray Diffraction
Once a suitable crystal (typically 0.1-0.3 mm in size) is obtained, it is subjected to X-ray analysis. Modern diffractometers automate much of this process, but understanding the principles is crucial for quality control.
Experimental Workflow:
Crystal Mounting: A well-formed single crystal is carefully selected under a microscope and mounted on a goniometer head, typically using a cryoprotectant oil and flash-cooling it in a stream of liquid nitrogen. This cryogenic cooling (e.g., at 100 K) minimizes thermal motion of the atoms, leading to higher resolution data.
Data Collection: The mounted crystal is placed in the X-ray beam (commonly from a Molybdenum or Copper source) and rotated. A detector records the diffraction pattern—the positions and intensities of the X-ray reflections.[1]
Data Processing: The collected raw data is processed to determine the unit cell parameters (the dimensions of the basic repeating unit of the crystal) and the space group (the symmetry operations that describe the crystal lattice).[2]
Diagram: Experimental Workflow for SC-XRD
Caption: Workflow from crystal growth to final structural model.
Act III: Structure Solution and Refinement
This is the computational phase where the diffraction data is translated into a 3D molecular model.
Structure Solution: The "phase problem" is the central challenge here. Direct methods or Patterson methods are computational algorithms used to generate an initial electron density map from the measured reflection intensities.
Model Building: From this initial map, atoms are identified and a preliminary molecular model is built.
Refinement: This is an iterative process where the atomic positions and thermal displacement parameters are adjusted to improve the agreement between the calculated diffraction pattern (from the model) and the observed experimental data. Key statistical indicators of a good refinement are the R-factors (R1, wR2) and the Goodness-of-Fit (GooF), which should converge to low values.
Anticipated Structural Data and Presentation
While the precise data for 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride is yet to be determined, we can anticipate its key features based on related structures. The data should be presented in a standardized format as shown below.
Table 1: Hypothetical Crystallographic Data Summary
Parameter
Anticipated Value/Range
Chemical Formula
C₇H₈Cl₂N₂O₂
Formula Weight
223.06 g/mol
Crystal System
Monoclinic or Orthorhombic
Space Group
e.g., P2₁/c, P-1, Pbca
a (Å)
10-20
b (Å)
5-15
c (Å)
10-25
α (°)
90
β (°)
90-110
γ (°)
90
Volume (ų)
1000-2000
Z (molecules/unit cell)
4 or 8
Temperature (K)
100(2)
Radiation (Å)
Mo Kα (λ = 0.71073)
Final R1 [I > 2σ(I)]
< 0.05
wR2 (all data)
< 0.15
Anticipated Molecular Interactions:
The structure will likely be stabilized by a network of hydrogen bonds. The pyridinium nitrogen, being protonated by the hydrochloride, is a strong hydrogen bond donor. The chloride ion and the oxygen atoms of the nitro group are strong hydrogen bond acceptors.
Caption: Potential hydrogen bonding in the title compound.
Conclusion and Future Directions
This guide provides a robust, scientifically-grounded framework for the complete crystallographic analysis of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride. Executing this workflow will yield an unambiguous structural model, providing invaluable insights for drug development professionals and synthetic chemists. The resulting data can be used to rationalize physicochemical properties, guide further synthetic modifications, and serve as a basis for computational studies. The final validated structure should be deposited in a public repository like the Cambridge Crystallographic Data Centre (CCDC) to benefit the wider scientific community.
References
Crystal Structures of Fluorinated Pyridines from Geometrical and Energetic Perspectives. (2012). Crystal Growth & Design. Available at: [Link]
Mootz, D., & Wussow, H. G. (1981). Crystal structures of pyridine and pyridine trihydrate. The Journal of Chemical Physics. Available at: [Link]
PubChem Compound Summary for CID 16095904, 2-(Chloromethyl)-3-methyl-4-nitropyridine. National Center for Biotechnology Information. Available at: [Link]
Application Note: Strategic Intermediate Selection in Proton Pump Inhibitor (PPI) API Synthesis
Resolving the Role of 4-Nitro-3-methyl-2-chloromethylpyridine HCl vs. 3,4-Dimethoxy Analogs in API Workflows Executive Summary & Expert Clarification In the synthesis of benzimidazole-based proton pump inhibitors (PPIs),...
Author: BenchChem Technical Support Team. Date: April 2026
Resolving the Role of 4-Nitro-3-methyl-2-chloromethylpyridine HCl vs. 3,4-Dimethoxy Analogs in API Workflows
Executive Summary & Expert Clarification
In the synthesis of benzimidazole-based proton pump inhibitors (PPIs), the selection of the pyridine intermediate dictates the entire downstream synthetic workflow. A common point of confusion in API process development is the misattribution of 4-nitro-3-methyl-2-chloromethyl pyridine HCl (CAS 152402-94-3) to the synthesis of Pantoprazole.
As a Senior Application Scientist, it is critical to clarify this structural divergence immediately: 4-nitro-3-methyl-2-chloromethyl pyridine HCl is the cornerstone intermediate for Lansoprazole and Rabeprazole , not Pantoprazole. Pantoprazole requires a structurally distinct precursor: 2-chloromethyl-3,4-dimethoxypyridine HCl (CAS 72830-09-2) .
This application note delineates the mechanistic causality behind this divergence, explains why the 4-nitro intermediate cannot be used for Pantoprazole, and provides validated, step-by-step protocols for both the Lansoprazole (SNAr-dependent) and Pantoprazole (Direct-coupling) pathways.
Mechanistic Rationale: Pyridine Ring Substitution Dynamics
The PPI pharmacophore relies on a 2-pyridylmethylsulfinylbenzimidazole backbone . The substituents on the pyridine ring are not merely structural; they precisely tune the pKa of the pyridine nitrogen (ranging from 3.83 to 4.53), ensuring the drug is trapped and activated exclusively in the highly acidic (pH 1.3) parietal cells of the stomach .
The Lansoprazole/Rabeprazole Pathway (The 4-Nitro Strategy): These APIs feature complex alkoxy groups at the 4-position of the pyridine ring (e.g., 2,2,2-trifluoroethoxy for Lansoprazole). Synthesizing these directly is sterically and electronically challenging. Instead, chemists utilize 4-nitro-3-methyl-2-chloromethyl pyridine HCl. The strongly electron-withdrawing 4-nitro group acts as an exceptional leaving group for Nucleophilic Aromatic Substitution (SNAr).
The Pantoprazole Pathway (The Pre-formed Strategy): Pantoprazole features a 3,4-dimethoxy substituted pyridine ring. Because a 3-methoxy group cannot be efficiently installed via SNAr from a 3-methyl precursor, the synthesis must bypass SNAr entirely and begin with the pre-formed 3,4-dimethoxy ring .
Pathway Visualization
The following workflow illustrates the divergent synthetic strategies necessitated by the choice of starting intermediate.
Divergent synthetic workflows for PPIs based on pyridine intermediate selection.
Quantitative Intermediate Profiling
Understanding the physicochemical properties of these intermediates is vital for predicting reaction kinetics and establishing self-validating analytical controls.
Property / Parameter
4-Nitro-3-methyl-2-chloromethyl pyridine HCl
2-Chloromethyl-3,4-dimethoxypyridine HCl
Target APIs
Lansoprazole, Rabeprazole
Pantoprazole
CAS Number
152402-94-3
72830-09-2
Pyridine pKa1 (Final API)
~3.83 (Lansoprazole)
~3.83 (Pantoprazole)
Benzimidazole pKa2
0.62 (Lansoprazole)
0.11 (Pantoprazole)
Key Synthetic Step
SNAr displacement of 4-NO2 group
Direct thioether oxidation
Electrophilic Risk
High (requires thioether masking)
Low (pre-formed substituents)
Validated Experimental Protocols
The following protocols highlight the causal relationship between the chemical structure of the intermediate and the required operational steps.
Protocol A: Direct Thioether Coupling for Pantoprazole
Because the 3,4-dimethoxy groups are pre-installed, this workflow proceeds directly to coupling and oxidation.
Dissolution & Deprotonation: Suspend 5-(difluoromethoxy)-2-mercapto-1H-benzimidazole in the Methanol/Water mixture. Add 1.1 eq of NaOH to deprotonate the thiol.
Causality Note: The difluoromethoxy group on the benzimidazole significantly lowers its pKa (0.11) , meaning the nucleophilicity of the thiol is highly pH-dependent.
Coupling: Slowly add 2-chloromethyl-3,4-dimethoxypyridine HCl to the reactor while maintaining the temperature at 25–30°C. Add the remaining 1.1 eq of NaOH dropwise to neutralize the HCl salt of the pyridine intermediate.
Self-Validation (In-Process Control): Monitor the reaction via HPLC at 280 nm. The reaction is self-validating when the highly polar mercapto-benzimidazole peak completely disappears, replaced by the lipophilic thioether product. A drop in pH will stall the reaction; maintain pH > 9.5.
Isolation: Precipitate the Pantoprazole thioether by adding cold water. Filter, wash with chilled water, and dry under a vacuum at 45°C. (Proceed to standard sulfoxidation).
Protocol B: Thioether Masking & SNAr for Lansoprazole
Direct SNAr on 4-nitro-3-methyl-2-chloromethyl pyridine HCl risks competitive nucleophilic attack at the electrophilic chloromethyl carbon. To prevent this, the intermediate is first coupled with the benzimidazole thiol. The resulting thioether safely masks the benzylic position, allowing selective SNAr displacement.
2,2,2-Trifluoroethanol (Excess, acts as reagent and co-solvent)
Potassium Hydroxide (KOH) (3.0 eq)
Step-by-Step Methodology:
Thioether Masking: React 4-nitro-3-methyl-2-chloromethyl pyridine HCl with 2-mercapto-1H-benzimidazole in basic aqueous ethanol at 40°C. Isolate the resulting nitro-thioether intermediate via filtration.
Alkoxide Generation: In a dry, nitrogen-purged reactor, dissolve KOH in 2,2,2-trifluoroethanol. Stir for 30 minutes at 50°C to ensure complete formation of the trifluoroethoxide nucleophile.
SNAr Displacement: Introduce the dried nitro-thioether intermediate to the alkoxide solution. Elevate the temperature to 70°C and reflux for 4–6 hours.
Causality Note: The 4-nitro group heavily withdraws electron density from the pyridine ring, making the C4 position highly susceptible to nucleophilic attack by the trifluoroethoxide ion.
Self-Validation (In-Process Control): Analyze the reaction mixture via HPLC. The complete disappearance of the nitro-thioether peak and the emergence of the trifluoroethoxy-thioether peak confirms successful SNAr. Furthermore, the reaction mixture will undergo a distinct color shift as the nitro-chromophore is displaced.
Isolation: Quench the reaction with water, extract with dichloromethane, and concentrate to yield the Lansoprazole thioether precursor. (Proceed to standard sulfoxidation).
References
Lansoprazole Impurities and Related Compound . Veeprho. Available at: [Link]
The Chemically Elegant Proton Pump Inhibitors . Roche, V. F. (2006). American Journal of Pharmaceutical Education, 70(5), 101. PubMed Central (PMC). Available at:[Link]
Method for preparing pantoprazole nitrogen oxide (CN111100115A). Google Patents.
Investigating Skin Rashes Associated With Pantoprazole Medication: Causes and Clinical Implications . PubMed Central (PMC). Available at:[Link]
Application
Application Note: Regioselective Chlorination of 3-Methyl-4-nitropyridine Derivatives
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Application Note & Experimental Protocol Mechanistic Rationale & Causality 3-Methyl-4-nitropyridine derivatives are highl...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Content Type: Application Note & Experimental Protocol
Mechanistic Rationale & Causality
3-Methyl-4-nitropyridine derivatives are highly valued scaffolds in pharmaceutical development. They serve as critical precursors for proton pump inhibitors (such as Rabeprazole and Lansoprazole) and are essential building blocks for synthesizing 7-azaindole cores used in advanced kinase inhibitors[1].
Direct chlorination of the 3-methyl-4-nitropyridine free base using Cl₂ gas or standard electrophilic halogenation is thermodynamically unfavorable due to the electron-deficient nature of the nitropyridine ring. Furthermore, direct chlorination under UV light or radical conditions erroneously targets the aliphatic 3-methyl group rather than the aromatic ring[2].
To achieve regioselective ring chlorination, the N-oxide strategy (Reissert-Henze type reaction) is universally employed.
Activation: Oxidation of the pyridine nitrogen to an N-oxide activates the 2- and 6-positions of the ring for nucleophilic attack.
Phosphorylation: Treatment with Phosphorus Oxychloride (POCl₃) results in the nucleophilic attack of the N-oxide oxygen onto the electrophilic phosphorus, forming a highly reactive -OPOCl₂ leaving group.
Regioselective Rearomatization: The liberated chloride ion attacks the ring. The hyperconjugation and steric directing effects of the adjacent 3-methyl group heavily bias this nucleophilic attack toward the 2-position over the 6-position[3]. Subsequent elimination of phosphoric acid rearomatizes the ring, yielding 2-chloro-3-methyl-4-nitropyridine .
Workflow Visualization
Workflow for regioselective chlorination of 3-methyl-4-nitropyridine N-oxide using POCl3.
Quantitative Data: Chlorinating Agent Selection
While multiple chlorinating agents can facilitate the deoxygenative chlorination of pyridine N-oxides, their efficacy varies significantly based on the electronic environment of the substrate. Below is a comparative summary of reagents used for 3-methyl-4-nitropyridine N-oxide.
Experimental Protocol: Synthesis of 2-Chloro-3-methyl-4-nitropyridine
Self-Validating System: This protocol embeds specific physical and analytical checkpoints to ensure the reaction is proceeding correctly without requiring intermediate isolation.
Materials Required
3-Methyl-4-nitropyridine N-oxide (1.0 eq)
Phosphorus oxychloride (POCl₃) (4.0 - 5.0 eq)
Saturated aqueous Na₂CO₃
Ethyl Acetate (EtOAc)
Crushed ice
Step-by-Step Methodology
System Purging & Setup: Equip a thoroughly dried two-neck round-bottom flask with a magnetic stir bar and a reflux condenser. Purge the system with inert Nitrogen (N₂) for 10 minutes.
Substrate Loading: Add 3-methyl-4-nitropyridine N-oxide (e.g., 10.0 g, 64.9 mmol) to the flask.
Temperature Control (Critical): Submerge the flask in an ice-water bath to bring the internal temperature to 0°C.
Electrophile Addition: Add POCl₃ (30 mL, ~320 mmol) dropwise over 30 minutes via an addition funnel.
Causality: The initial phosphorylation of the N-oxide is highly exothermic. Rapid addition will cause localized superheating, leading to the thermal degradation of the nitro group and the formation of black, tarry byproducts.
Thermal Activation: Remove the ice bath and gradually heat the reaction mixture to 95°C for 3 hours.
Causality: While phosphorylation occurs at low temperatures, the subsequent nucleophilic attack by the chloride ion and the breaking of the N-O bond require significant thermal energy to overcome the activation barrier.
In-Process Monitoring (Self-Validation): After 2.5 hours, sample the reaction. Quench 1 drop of the mixture in 1 mL of saturated Na₂CO₃ and extract with 1 mL EtOAc. Run a TLC (Hexane:EtOAc 7:3).
Validation: The highly polar N-oxide precursor will remain near the baseline (R_f ~ 0.1), while the chlorinated product will migrate significantly higher (R_f ~ 0.5). Proceed to the next step only when the baseline spot is consumed.
Quenching: Cool the reaction mixture to room temperature. Transfer the mixture to an addition funnel and add it dropwise into a large beaker containing 200 g of vigorously stirred crushed ice.
Causality: POCl₃ reacts violently with water. The ice acts as a massive heat sink, preventing the mixture from boiling, which would otherwise hydrolyze the newly formed 2-chloro product into a 2-hydroxy byproduct (pyridone).
Neutralization (Critical): Slowly add saturated aqueous Na₂CO₃ until the pH of the solution reaches exactly 7.0–7.5.
Causality: If the pH remains acidic (pH < 7), the pyridine nitrogen will protonate into a water-soluble pyridinium salt, completely preventing its extraction into the organic phase and destroying your yield.
Extraction & Purification: Extract the aqueous layer with EtOAc (3 x 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via silica gel chromatography or recrystallization from ethanol to afford the product as a pale yellow solid.
Analytical Validation (E-E-A-T)
To confirm the structural integrity and regioselectivity of the synthesized 2-chloro-3-methyl-4-nitropyridine, perform the following analyses:
¹H NMR (CDCl₃, 400 MHz):
Look for the disappearance of the N-oxide characteristic shifts.
The 3-methyl group will appear as a distinct singlet integrated for 3H around δ 2.45 - 2.55 ppm .
The two remaining pyridine protons (H-5 and H-6) will present as an ortho-coupled pair of doublets (J ≈ 5.5 Hz) at approximately δ 7.60 ppm (H-5) and δ 8.40 ppm (H-6). The absence of a singlet in the aromatic region confirms that chlorination occurred at the 2-position rather than the 6-position.
Mass Spectrometry (ESI-MS): The mass spectrum must display a characteristic 3:1 isotopic ratio for the[M+H]⁺ peak, corresponding to the natural abundance of ³⁵Cl and ³⁷Cl isotopes (e.g., m/z 173.0 and 175.0).
[3] Title: The First Practical and Efficient One-Pot Synthesis of 6-Substituted 7-Azaindoles via a Reissert-Henze Reaction
Source: researchgate.net
URL:
Title: A penetrative review of past-practiced strategies to synthesize Rabeprazole (proton pump inhibitor drug) and its related compounds
Source: imist.ma
URL:
[1] Title: Harnessing O-Vinylhydroxylamines for Ring-Annulation: A Scalable Approach to Azaindolines and Azaindoles
Source: acs.org
URL:
preparation of rabeprazole using 4-nitro 3-methyl 2-chloromethyl pyridine.hcl
An in-depth guide to the synthesis of the proton pump inhibitor Rabeprazole, commencing from 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride, is detailed for researchers, scientists, and professionals in drug deve...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth guide to the synthesis of the proton pump inhibitor Rabeprazole, commencing from 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride, is detailed for researchers, scientists, and professionals in drug development. This document provides a comprehensive overview of the chemical strategy, in-depth protocols, and the underlying scientific principles.
Introduction to Rabeprazole
Rabeprazole is a member of the substituted benzimidazole class of proton pump inhibitors (PPIs).[1] These drugs act by irreversibly inhibiting the H+/K+-ATPase pump in gastric parietal cells, which is the final step in gastric acid secretion.[2][3] This mechanism of action makes rabeprazole a highly effective treatment for conditions associated with excessive stomach acid, such as peptic ulcer disease and gastroesophageal reflux disease (GERD).[1][2] The chemical synthesis of rabeprazole is a multi-step process that requires careful control of reaction conditions to ensure a high yield and purity of the final active pharmaceutical ingredient (API).[4][5]
Overview of the Synthetic Strategy
The synthesis of rabeprazole from 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride involves a convergent approach. The core of the strategy is the coupling of a substituted pyridine moiety with a benzimidazole thiol, followed by a critical oxidation step to form the sulfoxide, which is the active form of the drug. The final step typically involves the formation of the sodium salt to enhance its stability and bioavailability.
The general synthetic pathway can be visualized as follows:
Caption: General Synthesis Pathway of Rabeprazole Sodium.
Detailed Synthesis Protocols
This section provides detailed methodologies for the key transformations in the synthesis of rabeprazole, starting from 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride.
Synthesis of 2-{[(3-methyl-4-nitropyridin-2-yl)methyl]sulfanyl}-1H-benzimidazole
This initial step involves the condensation of the pyridine starting material with 2-mercaptobenzimidazole. This reaction forms the core thioether linkage of the rabeprazole molecule.
Protocol:
In a reaction vessel, dissolve 2-mercaptobenzimidazole in an aqueous solution of sodium hydroxide.
To this solution, add a solution of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride in a suitable solvent, such as methanol or ethanol, dropwise at a controlled temperature.
Stir the reaction mixture for several hours at a slightly elevated temperature (e.g., 45-50°C) to ensure the completion of the reaction.[4]
Monitor the reaction progress using thin-layer chromatography (TLC).
Upon completion, cool the reaction mixture and recover the precipitated product by filtration.
Wash the solid product with water and a suitable organic solvent to remove any unreacted starting materials and byproducts.
Dry the product under vacuum to obtain 2-{[(3-methyl-4-nitropyridin-2-yl)methyl]sulfanyl}-1H-benzimidazole.
Synthesis of 2-(((4-(3-methoxypropoxy)-3-methylpyridin-2-yl)methyl)thio)-1H-benzo[d]imidazole (Rabeprazole Sulfide)
The subsequent step involves the nucleophilic substitution of the nitro group on the pyridine ring with 3-methoxypropoxy.
Protocol:
Prepare a solution of sodium 3-methoxypropoxide by reacting 3-methoxypropan-1-ol with a strong base like sodium hydride in an anhydrous solvent (e.g., DMSO or THF).
Add the previously synthesized 2-{[(3-methyl-4-nitropyridin-2-yl)methyl]sulfanyl}-1H-benzimidazole to the sodium 3-methoxypropoxide solution.
Heat the reaction mixture to facilitate the displacement of the nitro group.
Monitor the reaction by TLC until the starting material is consumed.
Quench the reaction mixture carefully with water and extract the product with a suitable organic solvent like ethyl acetate.
Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure to obtain the crude rabeprazole sulfide.
The crude product can be purified by column chromatography or recrystallization.
Oxidation to Rabeprazole
The oxidation of the thioether to a sulfoxide is a critical step in the synthesis. Careful control of the oxidizing agent and reaction conditions is necessary to prevent over-oxidation to the sulfone impurity.[6]
Protocol using Sodium Hypochlorite:
Dissolve the rabeprazole sulfide in a suitable solvent like methanol and cool the solution to 0-5°C.[4]
Slowly add a solution of sodium hypochlorite (NaOCl) dropwise over a period of 1-2 hours, maintaining the temperature between 0-5°C.[4]
Stir the reaction mixture at this temperature for an additional hour.
Monitor the reaction completion by TLC.
Adjust the pH of the reaction mixture to approximately 10.6 with a solution of ammonium acetate.[4]
Extract the rabeprazole product with chloroform.
Combine the organic extracts, wash with water, dry over anhydrous sodium sulfate, and concentrate under vacuum to yield crude rabeprazole.
Formation of Rabeprazole Sodium
The final step is the conversion of the rabeprazole base into its sodium salt, which is the common pharmaceutical form.
Protocol:
Dissolve the crude rabeprazole in an aqueous solution of sodium hydroxide.[4]
Treat the solution with activated charcoal to remove colored impurities and filter.
Add ethanol to the filtrate.
Concentrate the solution under vacuum to a thick mass.
Dissolve the mass in an organic solvent such as ethyl acetate and precipitate the sodium salt.
Filter the solid, wash with a cold solvent, and dry under vacuum to obtain rabeprazole sodium.
Purification and Characterization
The purity of the final rabeprazole sodium is crucial for its use as a pharmaceutical. Several methods can be employed for its purification and characterization.
Purification: Crystallization is a common method for purifying rabeprazole. Solvents such as 2-butanone have been found to be effective in removing impurities, particularly the sulfone byproduct.[7]
Characterization:
High-Performance Liquid Chromatography (HPLC): HPLC is a key analytical technique for assessing the purity of rabeprazole and quantifying any impurities.[8][9]
Mass Spectrometry (MS): MS is used to confirm the molecular weight of the synthesized compound.
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to elucidate the structure of rabeprazole and its intermediates.
Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups present in the molecule.
Caption: Step-by-step experimental workflow for the synthesis of Rabeprazole Sodium.
Conclusion
The synthesis of rabeprazole from 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride is a feasible, multi-step process that requires careful execution and control of reaction parameters. The protocols outlined in this guide provide a comprehensive framework for researchers and drug development professionals to successfully synthesize this important proton pump inhibitor. Adherence to sound laboratory practices and the use of appropriate analytical techniques are paramount to ensure the quality and purity of the final product.
References
A penetrative review of past-practiced strategies to synthesize Rabeprazole (proton pump inhibitor drug) and its related compounds. (2025). [Source not further specified]
The Synthesis of Rabeprazole Sodium: A Comprehensive Technical Guide. (2025). Benchchem.
An Efficient Synthesis of Rabeprazole Sodium. (2011). Asian Journal of Pharmaceutical Research.
An Efficient Synthesis of Rabeprazole Sodium. (2011). Asian Journal of Pharmaceutical Research.
Process For Purific
Rabeprazole. Wikipedia.
Synthesis of Metabolites and Related Substances of Rabeprazole, an Anti-Ulcer
RABEPRAZOLE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. (2020).
an efficient synthesis fo rabeprazole.
improving the efficiency of rabeprazole sodium synthesis and purific
Application Notes and Protocols for the Analytical Identification of Rabeprazole Sodium Impurities. (2025). Benchchem.
Process for purification of rabeprazole sodium.
Purifying method for rabeprazole sodium.
DEVELOPMENT OF NEW METHODS AND ITS VALIDATION FOR THE DETERMINATION OF RABEPRAZOLE IN BULK AND MARKETED FORMUL
PROCESS FOR PURIFICATION OF RABEPRAZOLE SODIUM. (2010).
Identification and synthesis of potential impurities of rabeprazole sodium*. IMR Press.
Synthesis of degradants and impurities of rabeprazole. (2021). Semantic Scholar.
An Improved Process for Production of Rabeprazole Sodium Substantially Free
NOVEL CRYSTAL OF 2-[[4-(3-METHOXYPROPOXY)-3-METHYLPYRIDIN-2-YL]METHYLSULFINYL]-1H-BENZIMIDAZOLE SODIUM SALT AND PROCESS FOR PRODUCING THE SAME. (2008). WIPO Patentscope.IUM SALT AND PROCESS FOR PRODUCING THE SAME. (2008).
improving reaction yield of 4-nitro 3-methyl 2-chloromethyl pyridine.hcl
Welcome to the technical support center for the synthesis of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride. This guide is designed for researchers, chemists, and drug development professionals to provide in-dept...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing the yield and purity of this critical intermediate. We will move beyond simple procedural steps to explain the causality behind experimental choices, ensuring a robust and reproducible synthesis.
Troubleshooting Guide: Common Issues & Solutions
This section addresses specific experimental challenges in a direct question-and-answer format.
Question 1: My overall yield is significantly lower than expected. Where should I start investigating?
Answer: Low overall yield is a common issue that can typically be traced to one of the three key synthetic stages: N-oxidation, nitration, or chlorination. The first step is to identify the inefficient stage.
Recommended Diagnostic Workflow:
Isolate and Characterize Intermediates: After each key step (N-oxidation and nitration), take a small aliquot of your reaction mixture. Purify it and obtain a yield and characterization data (¹H NMR, LC-MS). This will pinpoint the problematic transformation.
TLC Monitoring: Use Thin Layer Chromatography (TLC) throughout each reaction to monitor the consumption of starting material. A stalled reaction is a clear indicator of an issue.[1]
Once the problematic step is identified, refer to the specific issues below.
Question 2: The initial N-oxidation of 2,3-lutidine is incomplete. How can I drive this reaction to completion?
Answer: The N-oxidation is crucial for activating the pyridine ring for the subsequent nitration step.[2][3] Incomplete conversion is often due to suboptimal reaction conditions or oxidant decomposition.
Causality: The reaction of a pyridine with a peracid (like peracetic acid formed in situ from H₂O₂ and acetic acid) forms the N-oxide. This reaction's efficiency depends on temperature and the concentration of the active oxidizing species.
Solutions:
Temperature and Time: Ensure the reaction is maintained at an appropriate temperature, typically 70-75°C, for an extended period (e.g., 24 hours) to ensure completion.[4]
Reagent Stoichiometry: Use a slight excess of 30% hydrogen peroxide (e.g., 1.3 molar equivalents relative to the starting lutidine) to account for any potential decomposition.[4]
Alternative Catalysis: For a more efficient and high-yield N-oxidation, consider a catalytic approach using RuCl₃·3H₂O with molecular oxygen as the terminal oxidant, which can achieve yields upwards of 93%.[5]
Question 3: My nitration step is producing a mixture of isomers and results in a low yield of the desired 4-nitro intermediate.
Answer: Nitration of the pyridine N-oxide ring is an electrophilic aromatic substitution. The regioselectivity (placement of the -NO₂ group) and yield are highly dependent on the reaction conditions. The N-oxide group strongly directs nitration to the 4-position.[3][4]
Causality: The active electrophile, the nitronium ion (NO₂⁺), is generated from a mixture of concentrated nitric and sulfuric acids. Insufficiently strong nitrating conditions or improper temperature control can lead to poor yield and side reactions.[6][7]
Solutions:
Potent Nitrating Mixture: Use a mixture of fuming nitric acid and concentrated sulfuric acid. The sulfuric acid protonates the nitric acid, facilitating the formation of the nitronium ion.[4][7]
Strict Temperature Control:
Cool the sulfuric acid in an ice-salt bath (0–5°C) before adding the 2,3-dimethylpyridine-N-oxide.
Add the fuming nitric acid in portions, ensuring the internal temperature does not exceed 10°C.[7]
After addition, the reaction often requires heating (e.g., 95-105°C) to proceed to completion. Be prepared to control a potentially vigorous exotherm with an ice bath after the initial heating phase.[4]
Workup: Quench the reaction by pouring it carefully onto crushed ice. Neutralize slowly with a base like sodium carbonate to precipitate the product.[4] Vigorous evolution of nitrogen oxides can occur during neutralization.[4]
Question 4: The final chlorination step to form the 2-chloromethyl group is inefficient and produces byproducts.
Answer: This transformation is not a simple chlorination; it is a rearrangement reaction of the N-oxide. The N-oxide oxygen atom is activated by the chlorinating agent (e.g., POCl₃ or SOCl₂), which facilitates a rearrangement to introduce the chlorine atom onto the adjacent methyl group.[8][9]
Causality: This step is highly sensitive to moisture and requires effective activation of the N-oxide. Common byproducts include the corresponding 2-hydroxymethyl derivative (from hydrolysis) or unreacted starting material. Over-chlorination can also occur under excessively harsh conditions.[10][11]
Solutions:
Choice of Chlorinating Agent: Both phosphoryl chloride (POCl₃) and thionyl chloride (SOCl₂) are effective. POCl₃, often used with a base like triethylamine, can give high conversion and selectivity.[9] Thionyl chloride is also widely used and can serve as both reagent and solvent.[12]
Anhydrous Conditions: This is critical. Ensure all glassware is oven-dried and reactions are run under an inert atmosphere (N₂ or Ar). Use anhydrous solvents. Moisture will quench the chlorinating agent and can lead to hydrolysis of the product.[10]
Stoichiometry: Use an excess of the chlorinating agent (2 to 5 molar equivalents) to ensure complete conversion.[13][14]
Temperature Management: The reaction often requires heating (reflux) to proceed efficiently.[6][13] Monitor by TLC to avoid prolonged heating that could lead to degradation or side-product formation.
Troubleshooting Summary Table
Problem
Potential Cause
Recommended Solution
Key Parameters
Low Overall Yield
Inefficient conversion in one or more steps.
Isolate and characterize intermediates at each stage to identify the problematic step.
TLC, ¹H NMR, LC-MS
Incomplete N-Oxidation
Insufficient oxidant; low temperature.
Use a slight excess of H₂O₂; maintain temperature at 70-75°C for 24h.
Molar Ratio, Temp, Time
Poor Nitration Yield
Weak nitrating agent; poor temp control.
Use fuming HNO₃/conc. H₂SO₄; add reagents at 0-10°C, then heat to ~100°C.
Reagent Grade, Temp
Inefficient Chlorination
Moisture; insufficient chlorinating agent.
Ensure strict anhydrous conditions; use 2-5 eq. of POCl₃ or SOCl₂.
Anhydrous Technique, Stoichiometry
Isomer Formation
Suboptimal nitration conditions.
Maintain strict temperature control during nitration; purify via column chromatography.
Temp, Purification Method
Product Hydrolysis
Water present during workup or storage.
Use anhydrous solvents for extraction; store final product in a desiccator.
Anhydrous Technique
Experimental Workflow & Troubleshooting Logic
The following diagrams illustrate the synthetic pathway and a logical approach to troubleshooting common issues.
Caption: High-level synthetic workflow for 4-nitro-3-methyl-2-chloromethyl pyridine HCl.
Caption: Logical troubleshooting flowchart for diagnosing and resolving low yield issues.
Frequently Asked Questions (FAQs)
Q: What is the mechanistic role of the N-oxide functionality in this synthesis?
A: The pyridine N-oxide serves two critical roles. First, the N-O bond acts as an electron-donating group, which activates the pyridine ring (positions 2, 4, and 6) towards electrophilic aromatic substitution, such as nitration.[2][3] This is essential because the pyridine ring itself is electron-deficient and resistant to nitration. Second, in the chlorination step, it facilitates the rearrangement that allows for the chlorination of the adjacent methyl group at the 2-position upon reaction with an agent like POCl₃.[9]
Q: Are there alternative starting materials to 2,3-lutidine?
A: While 2,3-lutidine (2,3-dimethylpyridine) is the most direct precursor, syntheses of related chloromethylpyridines often start from a hydroxymethylpyridine, which is then chlorinated.[15][16] For this specific target, one could theoretically start with 2-hydroxymethyl-3-methyl-4-nitropyridine and chlorinate it directly using thionyl chloride or a similar reagent.[13][14] However, preparing this hydroxylated intermediate may be more complex than the N-oxide route.
Q: What are the primary safety concerns I should be aware of?
A: Several significant hazards exist in this synthesis:
Nitrating Mixture: Concentrated sulfuric and nitric acids are highly corrosive and powerful oxidizing agents. The combination can cause severe burns and reacts violently with many organic materials. All additions should be done slowly at low temperatures.
Chlorinating Agents: Thionyl chloride (SOCl₂) and phosphoryl chloride (POCl₃) are highly corrosive, toxic, and react violently with water, releasing toxic gases (SO₂ and HCl). Always handle these reagents in a certified chemical fume hood with appropriate personal protective equipment (gloves, goggles, lab coat).[11][12]
Exothermic Reactions: Both the nitration and chlorination steps can be highly exothermic. Proper temperature control and the ability to cool the reaction quickly (i.e., having an ice bath ready) are essential for safety.[4]
Product Stability: The final product, 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride, is a hazardous chemical and is sensitive to moisture.[17]
Q: How should I purify the final product?
A: The final product is a hydrochloride salt, which is typically a crystalline solid.
Initial Isolation: After quenching the chlorination reaction and performing an aqueous workup, the product can often be precipitated from the reaction solvent or an appropriate anti-solvent.
Recrystallization: The most common purification method is recrystallization. A common procedure involves dissolving the crude solid in a minimal amount of a suitable hot solvent (e.g., anhydrous ethanol) and then allowing it to cool slowly to form crystals. Sometimes, adding an anti-solvent (e.g., dry acetone or ether) can induce crystallization.[18][19]
Column Chromatography: If significant isomeric impurities are present, flash column chromatography on silica gel may be required before the final salt formation and recrystallization.[20]
References
US6022974A, Process for the production of 2-chloro-5-chloromethyl-pyridine, Google P
Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3, PMC. [Link]
EP0569947A1, Process for the production of 2-chloro-5-chloromethyl-pyridine, Google P
CN111056992A, Synthetic method of 2-chloromethylpyridine hydrochloride, Google P
Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization of Biomimetic Metal Ion Chelates on Functionalized Carbons, MDPI. [Link]
CN103664886A, Preparation method of 2-[[[4-(3-methoxypropoxy)
Reaction Safety: A Critical Parameter in the Development of a Scaleable Synthesis of 2,3-Bis-chloromethylpyridine Hydrochloride, ACS Publications. [Link]
The synthesis of 2‐chloromethylpyridine from 2‐picoline‐N‐oxide, ResearchGate. [Link]
CN105085378A, Synthetic method of 4-(chloromethyl)
Synthesis of 2-chloromethyl-pyridine hydrochloride, PrepChem.com. [Link]
Recent trends in the chemistry of pyridine N-oxides, The Vespiary. [Link]
Pyridine N-Oxides, Baran Lab, Scripps Research. [Link]
A Novel 3E Method for Synthesis of 5-nitro 2- diethylamino 6-methyl pyridine Organic Crystal by Nitration of 2-diethylamino 6, Letters in Applied NanoBioScience. [Link]
Synthesis and Green Metric Evaluation of 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine, Oriental Journal of Chemistry. [Link]
Technical Support Center: A Guide to Reducing Organic Impurities in 4-Nitro-3-methyl-2-chloromethyl Pyridine Hydrochloride
Welcome to the technical support center for the purification of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride. This guide is designed for researchers, chemists, and drug development professionals who handle this...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the purification of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride. This guide is designed for researchers, chemists, and drug development professionals who handle this critical pharmaceutical intermediate. Achieving high purity is paramount for successful downstream applications and regulatory compliance. This document provides in-depth troubleshooting guides, frequently asked questions, and validated protocols to address common purification challenges, grounded in established chemical principles.
Section 1: Frequently Asked Questions (FAQs)
This section addresses high-level questions that are frequently encountered during the purification of this compound.
Q1: What are the most common types of organic impurities I should expect?
A: The impurity profile is heavily dependent on the synthetic route, but typically falls into several classes:
Constitutional Isomers: The most challenging impurity is often the constitutional isomer, 4-nitro-5-methyl-2-chloromethyl pyridine, which can form during the nitration of the pyridine ring. Its similar physical properties make it difficult to separate from the desired product.[1]
Precursors and Incomplete Reactions: Unreacted starting materials, such as the corresponding 2-hydroxymethyl or 2-methyl pyridine N-oxide precursors, are common.[2][3]
Side-Reaction Products: Hydrolysis of the reactive chloromethyl group to a hydroxymethyl group (-CH2OH) can occur if moisture is present during workup or storage.[4] Over-chlorination can also lead to di- or tri-chlorinated species, though this is less common with controlled reaction conditions.[5]
Colored Impurities: The presence of residual reaction intermediates or degradation products can impart a yellow or brown color to the final product.
Q2: I have my crude product. What is the first and most effective purification step I should try?
A: For crystalline solids like this hydrochloride salt, recrystallization is the most powerful and cost-effective initial purification technique.[4] It is highly effective at removing the bulk of impurities, especially those with different solubility profiles. A well-executed recrystallization can often increase purity from a crude level of 95% to over 99%.
Q3: How do I choose the right analytical method to verify the purity of my final product?
A: A combination of methods provides the most complete picture:
High-Performance Liquid Chromatography (HPLC): This is the primary technique for quantitative purity assessment. It accurately determines the area percentage of the main product peak relative to all other impurities.[2][6]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable for structural confirmation and for identifying and quantifying impurities, provided their signals do not overlap extensively with the product's signals.[2]
Mass Spectrometry (MS): Often coupled with GC or LC, MS is used to identify the molecular weights of unknown impurities, which provides crucial clues to their structure.[]
Q4: My final product is yellow/brown instead of white or off-white. How can I remove the color?
A: Colored impurities are typically non-polar, extended aromatic systems. During the recrystallization process, you can add a small amount of activated charcoal to the hot solution before filtration.[4][8] The charcoal adsorbs these colored molecules. It is critical to perform a hot gravity filtration to remove the charcoal before allowing the solution to cool and crystallize.[9]
Q5: My compound seems to degrade when I run it on a silica gel column. What is happening and how can I prevent it?
A: This is a known issue with amine-containing compounds like pyridines. The acidic nature of standard silica gel can catalyze the degradation of sensitive molecules or cause irreversible adsorption, leading to low recovery and peak tailing.[10] To mitigate this, you can:
Use Deactivated Silica: Employ silica gel that has been treated to neutralize acidic sites.
Modify the Mobile Phase: Add a small amount (0.1-1%) of a basic modifier, such as triethylamine or ammonia, to your eluent system. This neutralizes the acidic sites on the silica gel in-situ, protecting your compound.
Section 2: Troubleshooting Guide
This guide provides solutions to specific experimental problems in a direct question-and-answer format.
Problem 1: An isomeric impurity persists at 1-3% after multiple recrystallizations.
Q: My HPLC results consistently show a significant peak with a very similar retention time to my main product, even after recrystallization. What is it and how do I remove it?
Probable Cause: This is the classic signature of a constitutional isomer, likely the 4-nitro-5-methyl variant, which co-crystallizes with your product due to its similar structure and polarity.[1]
Solution: Column Chromatography. When recrystallization fails to separate isomers, column chromatography is the method of choice.[4][11] The subtle differences in polarity between the isomers can be exploited on a solid support like silica gel. A shallow gradient elution is key to achieving separation.
See Protocol 2 for a detailed methodology.
Problem 2: My yield after recrystallization is very low (<50%).
Q: I dissolved my crude product and beautiful crystals formed upon cooling, but my final isolated mass was much lower than expected. What went wrong?
Probable Cause: Low recovery is almost always due to procedural errors during recrystallization. The most common mistakes are:
Using too much solvent: If excess solvent is used to dissolve the crude solid, the solution will not become sufficiently saturated upon cooling, and a large portion of your product will remain in the mother liquor.[12]
Premature crystallization: If the solution cools too quickly during a hot filtration step, product is lost on the filter paper.
Washing with warm solvent: Washing the collected crystals with solvent that is not ice-cold will redissolve a portion of your purified product.[12]
Solution: Optimize Recrystallization Technique. The principle is to use the minimum amount of boiling solvent to just dissolve the crude material.[8][12] This ensures maximum recovery upon cooling. Always wash the final crystals with a minimal amount of ice-cold solvent.
See Protocol 1 for an optimized procedure.
Problem 3: My product "oils out" instead of crystallizing.
Q: When I cool my solution, the product separates as an oil or sticky goo instead of forming solid crystals. What should I do?
Probable Cause: Oiling out occurs when the solubility of the compound is exceeded at a temperature that is above its melting point (or the melting point of the impure mixture). This is often caused by a high concentration of impurities, which significantly depresses the melting point.[1]
Solution: Several strategies can be employed:
Reheat and Add More Solvent: Reheat the solution until the oil redissolves, then add a small amount of additional solvent and allow it to cool more slowly.
Induce Crystallization: If an oil persists, try scratching the inside surface of the flask with a glass rod at the air-liquid interface or adding a "seed" crystal of pure product to provide a nucleation point.[1][12]
Change Solvent System: The current solvent may not be optimal. Experiment with different solvent systems (see Table 2).
Pre-Purify: If the impurity load is too high, perform a preliminary purification by column chromatography to remove the bulk of the impurities, then recrystallize the partially purified material.
Troubleshooting Workflow Diagram
The following diagram outlines a logical workflow for purifying the crude product and addressing common issues.
Caption: A logical workflow for systematically purifying the target compound.
Section 3: Detailed Experimental Protocols
Protocol 1: Optimized Recrystallization for High Purity
This protocol is designed to maximize both purity and yield.
Solvent Selection: Choose an appropriate solvent system. An ethanol/water mixture is often effective for hydrochloride salts.[1][4] (See Table 2 for suggestions).
Dissolution: Place the crude solid (e.g., 10.0 g) in an Erlenmeyer flask with a stir bar. Add the primary solvent (e.g., ethanol) in small portions while heating the mixture to a gentle boil. Continue adding the minimum amount of boiling solvent until the solid just dissolves completely.[8][12]
Decolorization (If Necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal (approx. 1-2% by weight). Return the flask to the heat and boil for 2-5 minutes.[8]
Hot Gravity Filtration: Pre-heat a funnel and a new flask. Filter the hot solution through a fluted filter paper to remove the charcoal or any insoluble impurities. This step must be done quickly to prevent crystallization in the funnel.[4][9]
Crystallization: Cover the flask containing the clear filtrate and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[12] Once at room temperature, place the flask in an ice-water bath for at least 30-60 minutes to maximize crystal formation.[9]
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[8]
Washing: Break the vacuum and add a small amount of ice-cold recrystallization solvent to wash the crystals. Re-apply the vacuum to pull the wash solvent through. Repeat once. This removes any adhering mother liquor containing impurities.[12]
Drying: Dry the purified crystals under high vacuum to remove all residual solvent.
Protocol 2: Column Chromatography for Isomer Separation
This protocol provides a framework for separating closely related impurities like constitutional isomers.
Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, non-polar eluent (e.g., 95:5 Hexane:Ethyl Acetate).[11]
Column Packing: Pour the slurry into a chromatography column and allow the silica to settle into a uniform bed, ensuring no air bubbles are trapped. Add a thin layer of sand to the top to protect the silica surface.[11]
Sample Loading: Dissolve the impure product (post-recrystallization) in a minimal amount of the mobile phase or a slightly more polar solvent (like dichloromethane). Carefully load this solution onto the top of the silica bed.
Elution: Begin eluting the column with the non-polar solvent system. Monitor the separation by collecting fractions and analyzing them using Thin Layer Chromatography (TLC). Gradually increase the polarity of the eluent (e.g., move from 5% to 10%, then 15% ethyl acetate in hexane) to elute your product. The less polar isomer should elute before the more polar one.
Product Isolation: Combine the fractions that contain only the pure product (as determined by TLC). Remove the solvent under reduced pressure to obtain the purified compound.
Section 4: Data Tables
Table 1: Common Impurities and Their Likely Origin
Impurity Name/Structure
Probable Origin
Recommended Removal Method
4-Nitro-5-methyl-2-chloromethyl pyridine
Isomer formed during nitration of the pyridine ring.
Column Chromatography
4-Nitro-3-methyl-2-hydroxymethyl pyridine
Hydrolysis of the product or incomplete chlorination of the alcohol precursor.
Column Chromatography, Recrystallization
3-Methyl-2,4-dinitropyridine derivatives
Over-nitration during synthesis.
Recrystallization
Unreacted Starting Materials
Incomplete reaction.
Recrystallization, Column Chromatography
Table 2: Suggested Starting Conditions for Purification Methods
These polar protic/aprotic solvent systems are often effective for dissolving hydrochloride salts when hot and allowing them to crystallize upon cooling.[1][4]
Column Chromatography
Stationary Phase
Silica Gel (230-400 mesh)
Standard choice for separating moderately polar organic compounds.[11]
Mobile Phase (Eluent)
Gradient of Ethyl Acetate in Hexane (e.g., 5% to 40%)
Provides a polarity range suitable for eluting the target compound while separating it from less polar and more polar impurities.[4]
Mobile Phase Modifier
0.5% Triethylamine (v/v)
Neutralizes acidic sites on silica gel, preventing product degradation and improving peak shape.[10]
References
Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography. (2007, August 15). Journal of Separation Science. Retrieved from [Link]
Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. (n.d.). Analytical Biochemistry. Retrieved from [Link]
Synthesis of high purity pyridine-phenolic ligands for metal ion optical sensors. (2022). Arkivoc. Retrieved from [Link]
Recrystallization. (n.d.). University of Colorado Boulder, Department of Chemistry. Retrieved from [Link]
Recrystallization - Single Solvent. (n.d.). University of South Alabama, Department of Chemistry. Retrieved from [Link]
Recrystallization. (n.d.). JoVE Science Education Database. Retrieved from [Link]
Preparation of chloromethylpyridine hydrochlorides. (1999, August 24). Google Patents (US5942625A).
Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS. (2012, November 15). Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]
Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS. (2012). ResearchGate. Retrieved from [Link]
Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization of Biomimetic Metal Ion Chelates on Functionalized Carbons. (2021, July 23). Molecules. Retrieved from [Link]
Synthetic method of 2-chloromethylpyridine hydrochloride. (n.d.). Google Patents (CN111056992A).
Synthesis of 2-chloromethyl-pyridine hydrochloride. (n.d.). PrepChem.com. Retrieved from [Link]
Preparation of 2-(Chloromethyl)pyridine. (n.d.). Google Patents (US4221913A).
Recent trends in the chemistry of pyridine N-oxides. (n.d.). The Vespiary. Retrieved from [Link]
Pyridine-N-oxide. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]
2-Chloromethyl-3,5-dimethyl-4-nitro-pyridine hydrochloride. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]
Recrystallization. (2024, September 19). Reddit. Retrieved from [Link]
Purifying method of 2-chloromethyl-4-methoxyl-3,5-dimethylpyridine chloride. (n.d.). Google Patents (CN101648907A).
Technical Support Center: Crystallization of 4-nitro-3-methyl-2-chloromethylpyridine Hydrochloride
This guide is designed for researchers, scientists, and drug development professionals to navigate the common and often complex challenges associated with the crystallization of 4-nitro-3-methyl-2-chloromethylpyridine hy...
Author: BenchChem Technical Support Team. Date: April 2026
This guide is designed for researchers, scientists, and drug development professionals to navigate the common and often complex challenges associated with the crystallization of 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride (CAS No. 152402-94-3)[1][]. As a polar, functionalized pyridine derivative in its hydrochloride salt form, this compound presents unique purification hurdles. This document provides in-depth, field-proven troubleshooting strategies and foundational knowledge to achieve high-purity crystalline material consistently.
Section 1: Troubleshooting Guide
This section directly addresses the most frequent issues encountered during the crystallization of 4-nitro-3-methyl-2-chloromethylpyridine HCl in a direct question-and-answer format.
Question: My compound "oiled out" during cooling instead of forming crystals. What happened and how can I fix it?
Answer:
"Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystal lattice. This typically happens when the solution becomes supersaturated at a temperature above the melting point of the solute in that specific solvent environment. For 4-nitro-3-methyl-2-chloromethylpyridine HCl, several factors can cause this:
High Solute Concentration: The solution is too concentrated, causing the compound to precipitate above its melting point.[3]
Rapid Cooling: Fast cooling does not provide the necessary time for molecules to orient themselves into an ordered crystal lattice, favoring the disordered liquid state.[3]
Presence of Impurities: Impurities can depress the melting point of the mixture and interfere with nucleation, promoting oil formation.[4]
Inappropriate Solvent Choice: The boiling point of the solvent may be too high relative to the compound's melting point, making it difficult to achieve crystallization without the compound first separating as a liquid.[4][5]
Recovery and Prevention Protocol:
Re-dissolve the Oil: Place the flask back on the heat source and warm the solution until the oil completely redissolves into the solvent.
Dilute the Solution: Add a small, measured amount of the primary ("good") solvent (e.g., 5-10% additional volume) to slightly decrease the concentration. This will lower the saturation temperature.
Ensure Slow Cooling: This is the most critical step. Insulate the flask (e.g., with glass wool or by placing it in a large beaker of warm water) or allow it to cool on a hot plate with the heat turned off. Very slow cooling is essential to favor the formation of crystals over oil.[4]
Consider Seeding: If a pure crystal is available, add a tiny speck to the solution once it has cooled slightly below the dissolution temperature to encourage nucleation.
Caption: Workflow for recovering a product that has oiled out.
Question: No crystals are forming even after the solution has cooled to room temperature or below. What should I do?
Answer:
This is a very common issue, typically arising from two primary causes: the solution is not sufficiently supersaturated, or there are no nucleation sites for crystals to begin forming.[4][6]
Cause 1: Insufficient Supersaturation (Too Much Solvent): This is the most frequent reason for crystallization failure.[4][6] An excess of solvent keeps the compound fully dissolved even at low temperatures.
Cause 2: High Nucleation Energy Barrier: Even in a supersaturated state, crystal growth requires an initial starting point (a nucleus). Sometimes the spontaneous formation of these nuclei is energetically unfavorable.
Troubleshooting Steps (in order of application):
Induce Nucleation by Scratching: Use a clean glass rod to gently scratch the inner surface of the flask just below the meniscus of the solution. The microscopic imperfections in the glass created by scratching provide ideal nucleation sites.[6]
Induce Nucleation by Seeding: If you have a small crystal of the pure product, add it to the cooled solution. This "seed crystal" acts as a template for further crystal growth.[6]
Reduce Solvent Volume: If scratching and seeding fail, it is highly likely you have used too much solvent.[6] Gently heat the solution and boil off a portion of the solvent (e.g., 20-30% of the volume). Allow the more concentrated solution to cool again slowly.
Introduce an Anti-Solvent: If you are using a single-solvent system and the above steps fail, consider a two-solvent approach. Add a "poor" or "anti-solvent" (one in which your compound is insoluble) dropwise to the cooled, clear solution until persistent cloudiness appears. Then, add a few drops of the "good" solvent to just re-clarify the solution before allowing it to cool slowly.[6]
Caption: Decision tree for inducing crystallization.
Question: The crystallized product is discolored and appears impure. What went wrong?
Answer:
The purity of the final crystalline product is highly dependent on the crystallization rate and the initial purity of the crude material.
Rapid Crystallization: If crystals form too quickly ("crashing out"), impurities present in the solution become trapped within the growing crystal lattice, defeating the purpose of the purification.[7] An ideal crystallization should see initial crystal formation over 5-10 minutes, with continued growth over 20-30 minutes. To slow down crystallization, re-heat the solution and add a small excess of hot solvent before cooling slowly.[7]
Insoluble Impurities: If your crude material contains impurities that are insoluble in the hot solvent, they must be removed before cooling. This is achieved through a hot gravity filtration step. Failure to do so will result in these impurities contaminating your final product.
Colored Impurities: If colored impurities are present, they can sometimes be removed by adding a small amount of activated charcoal to the hot solution, simmering for a few minutes, and then performing a hot gravity filtration to remove the charcoal and the adsorbed impurities.[3]
Section 2: Frequently Asked Questions (FAQs)
Q1: How do I select the best solvent for crystallizing 4-nitro-3-methyl-2-chloromethylpyridine HCl?
Answer:
Solvent selection is the most critical variable in crystallization.[8] The ideal solvent should dissolve the compound completely when hot but poorly when cold.[5] Given that 4-nitro-3-methyl-2-chloromethylpyridine HCl is a polar organic salt, polar solvents are a logical starting point.[6]
Solvent Screening Strategy:
Place a small amount of your crude material (10-20 mg) in several different test tubes.
Add a potential solvent dropwise at room temperature. A good candidate will NOT dissolve the compound well at this stage.
Heat the tubes that showed poor room-temperature solubility. A good solvent will now dissolve the compound completely.
Cool the dissolved solutions in an ice bath. The ideal solvent will result in the formation of a crystalline precipitate.
Solvent Class
Example Solvents
Suitability for Pyridine HCl Salts
Alcohols
Ethanol, Isopropanol (IPA), Methanol
Often good primary ("good") solvents due to polarity and hydrogen bonding capability.
Ketones
Acetone
Can be a good solvent, but its low boiling point may not provide a large solubility differential.[8]
Esters
Ethyl Acetate
Medium polarity; may be suitable as a primary or anti-solvent.
Ethers
Tetrahydrofuran (THF), Diethyl Ether
Generally too non-polar to be primary solvents but can be effective as anti-solvents.
Hydrocarbons
Hexanes, Heptane, Toluene
Non-polar; almost exclusively used as anti-solvents ("poor" solvents).
Water
Distilled Water
As a hydrochloride salt, solubility in water may be high even when cold, making it a poor choice for high recovery unless used with an anti-solvent like IPA or acetone.
Q2: Why is my compound, a hydrochloride salt, so sensitive to moisture?
Answer:
Hydrochloride salts of organic bases, particularly those with electronegative atoms like nitrogen and oxygen, are often hygroscopic. This means they readily absorb moisture from the atmosphere.[9][10] The chloride ion and the pyridine nitrogen can act as hydrogen bond acceptors, facilitating interaction with water molecules.[9][10] This can lead to the formation of hydrates or a sticky, difficult-to-handle solid, and can interfere with the formation of an ordered, anhydrous crystal lattice. It is crucial to use dry solvents and, if possible, conduct the final filtration and drying steps under a dry atmosphere (e.g., nitrogen blanket).
Q3: What are the likely impurities, and how can I remove them before crystallization?
Answer:
The primary impurity of concern in related pyridine syntheses is the formation of constitutional isomers.[11] For this compound, incomplete nitration or side reactions could lead to other substituted pyridines. These impurities often have very similar polarities and solubilities to the desired product, making them difficult to remove by simple crystallization alone.[11] If repeated crystallization attempts fail to yield a pure product, a more robust purification technique like column chromatography should be employed on the crude material before attempting the final crystallization.
Section 3: Key Experimental Protocols
Protocol 1: Standard Single-Solvent Recrystallization
Dissolution: Place the crude 4-nitro-3-methyl-2-chloromethylpyridine HCl in an Erlenmeyer flask. Add the chosen solvent (e.g., isopropanol) in small portions, heating the mixture to a gentle boil with swirling after each addition. Continue adding solvent until the solid is just fully dissolved.
(Optional) Hot Filtration: If insoluble impurities are observed, perform a hot gravity filtration into a pre-warmed clean flask.
Crystallization: Cover the flask and allow it to cool slowly to room temperature. To maximize yield, subsequently place the flask in an ice-water bath for at least 30 minutes.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.
Drying: Dry the crystals thoroughly under vacuum to remove all residual solvent.
Dissolution: In an Erlenmeyer flask, dissolve the crude material in the minimum amount of a hot "good" solvent (e.g., ethanol) in which the compound is highly soluble.[6]
Addition of Anti-Solvent: While the solution is still hot, add the "poor" or "anti-solvent" (e.g., hexanes) drop by drop with constant swirling. Continue adding until the solution becomes persistently cloudy (turbid).[6]
Clarification: Add a few more drops of the hot "good" solvent until the solution becomes clear again. This brings the solution to the precise point of saturation.
Crystallization: Cover the flask and allow it to cool slowly to room temperature, followed by cooling in an ice bath to induce maximum crystallization.[6]
Isolation and Drying: Isolate, wash, and dry the crystals as described in the single-solvent protocol, using the ice-cold solvent mixture for washing.
Dhondale, M. R., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. National Center for Biotechnology Information (PMC). [Link]
Salt Selection in Drug Development. (2025, November 1). Pharmaceutical Technology. [Link]
Technical Support Center: Optimizing Chlorination of 4-Nitro-3-Methyl-2-Hydroxymethylpyridine
Welcome to the technical support center for the synthesis of 2-chloromethyl-3-methyl-4-nitropyridine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooti...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of 2-chloromethyl-3-methyl-4-nitropyridine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the chlorination of 4-nitro-3-methyl-2-hydroxymethylpyridine. Our goal is to equip you with the knowledge to optimize reaction time, improve yield, and minimize side-product formation.
The conversion of a hydroxymethyl group on a pyridine ring to a chloromethyl group is a critical transformation in the synthesis of many pharmaceutical intermediates. The electron-deficient nature of the nitropyridine ring presents unique challenges that require careful control of reaction conditions. This guide explains the causality behind experimental choices to ensure scientifically sound and reproducible results.
Troubleshooting Guide
This section addresses specific issues you may encounter during the chlorination reaction in a question-and-answer format.
Question 1: My reaction is sluggish or stalls completely. How can I increase the reaction rate?
Answer:
A slow or stalled reaction is a common issue, often related to insufficient reactivity of the chlorinating agent, low temperature, or poor solubility of the starting material. The starting material for this reaction is typically 3-methyl-4-nitropyridine-1-oxide, which is then chlorinated.[1]
Potential Causes & Solutions:
Insufficiently Reactive Chlorinating Agent: Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation.[2] However, its reactivity can be influenced by the presence of impurities or degradation over time.
Action: Use a fresh bottle of thionyl chloride or distill it before use. For particularly stubborn reactions, phosphorus oxychloride (POCl₃) can be used, often at reflux temperatures.[3][4]
Low Reaction Temperature: The activation energy for the chlorination of an alcohol may not be met at room temperature.
Action: Gradually increase the reaction temperature. A good starting point is to heat the reaction mixture to 40-50 °C. If the reaction is still slow, it can be heated to reflux.[4] Always monitor for the formation of byproducts at higher temperatures using an appropriate analytical method like TLC or GC-MS.[4]
Poor Solubility: The starting material, 4-nitro-3-methyl-2-hydroxymethylpyridine, may have limited solubility in common non-polar solvents.
Action: If using a solvent like dichloromethane (DCM) or chloroform, ensure vigorous stirring.[5] In some cases, using a co-solvent or a more polar solvent may be necessary, but this must be chosen carefully to avoid reaction with the chlorinating agent.
Experimental Protocol: Temperature Optimization Study
Set up three small-scale reactions in parallel, each with the same concentration of starting material and thionyl chloride.
Run the reactions at three different temperatures: room temperature, 40 °C, and reflux.
Monitor the progress of each reaction by TLC or GC-MS at regular intervals (e.g., every 30 minutes).
Plot the percentage conversion against time for each temperature to determine the optimal condition.
Question 2: I'm observing significant byproduct formation. What are the likely side reactions and how can I minimize them?
Answer:
Byproduct formation is a key challenge in this synthesis, often leading to difficult purification and reduced yield. The primary side products are typically the result of over-chlorination or undesired reactions with the pyridine ring.
Common Side Products and Mitigation Strategies:
Side Product
Potential Cause
Mitigation Strategy
Dichlorinated Product
Excess chlorinating agent or prolonged reaction time.
Use a stoichiometric amount or a slight excess (1.1-1.5 equivalents) of the chlorinating agent. Monitor the reaction closely and stop it once the starting material is consumed.
Ring-Chlorinated Product
High reaction temperatures and harsh conditions can lead to electrophilic chlorination on the pyridine ring.
Maintain a controlled reaction temperature. If high temperatures are necessary, consider a less reactive chlorinating agent or a shorter reaction time.
N-Oxide Formation
If starting from the corresponding pyridine, incomplete N-oxidation in the prior step can lead to a mixture of starting materials.
Ensure the N-oxidation step goes to completion before proceeding with the chlorination.
SM -> Product [label="SOCl₂ (Optimal)"];
SM -> DiChloro [label="Excess SOCl₂\nHigh Temp"];
SM -> RingChloro [label="Very High Temp"];
}
Caption: Potential reaction pathways in the chlorination of 4-nitro-3-methyl-2-hydroxymethylpyridine.
Question 3: My yield is consistently low, even with good conversion. What are the likely causes of product loss?
Answer:
Low isolated yield despite high conversion often points to issues during the workup and purification stages. The product, 2-chloromethyl-3-methyl-4-nitropyridine, can be sensitive to hydrolysis and may be lost during aqueous extraction or purification.
Troubleshooting Product Loss:
Hydrolysis During Workup: The chloromethyl group is susceptible to hydrolysis back to the alcohol, especially under basic or prolonged aqueous conditions.
Action: After quenching the reaction with ice water, neutralize the solution carefully and quickly. Extract the product into an organic solvent like dichloromethane or ethyl acetate without delay. Wash the organic layer with brine to remove excess water and dry it thoroughly with an anhydrous drying agent like MgSO₄ or Na₂SO₄.[6]
Product Volatility: While not extremely volatile, some product loss can occur if evaporation is carried out under high vacuum for an extended period.
Action: Concentrate the product under reduced pressure at a moderate temperature.
Purification Issues: The product may co-elute with impurities during column chromatography, or it may degrade on silica gel if left for too long.
Action: Use a suitable solvent system for chromatography (e.g., a mixture of ethyl acetate and petroleum ether) to achieve good separation.[6] Consider running the column quickly and avoiding prolonged exposure to the stationary phase. Recrystallization can also be an effective purification method.[3]
Caption: A logical workflow for troubleshooting low product yield.
Frequently Asked Questions (FAQs)
Q1: What is the mechanism of chlorination using thionyl chloride?
The reaction of an alcohol with thionyl chloride proceeds through the formation of a chlorosulfite intermediate.[7] In the absence of a base like pyridine, the reaction often proceeds with retention of stereochemistry via an Sₙi (internal nucleophilic substitution) mechanism.[7] However, for a primary alcohol like the one in the substrate, an Sₙ2-like mechanism is also plausible. The addition of pyridine can lead to an inversion of stereochemistry by forming a pyridinium salt, which is then displaced by the chloride ion in an Sₙ2 reaction.[7]
Q2: Which chlorinating agent is best for this reaction?
Thionyl chloride (SOCl₂) is generally the preferred reagent for converting primary alcohols to alkyl chlorides because the byproducts (SO₂ and HCl) are gases, which simplifies purification.[2] Phosphorus oxychloride (POCl₃) is also effective and is often used for chlorinating hydroxypyridines, but it can require higher temperatures and the workup is more involved.[3][8] For allylic chlorinations, trichloroisocyanuric acid (TCCA) can be a safe and efficient alternative.[9]
Q3: What are the critical safety precautions for this reaction?
Thionyl chloride and phosphorus oxychloride are corrosive and react violently with water. Always handle these reagents in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.
The reaction produces HCl gas. This should be vented to a scrubber containing a basic solution.
The quenching of the reaction is exothermic. Always add the reaction mixture to ice slowly and with good stirring to control the temperature.
Q4: How can I effectively monitor the reaction's progress?
Thin-Layer Chromatography (TLC): This is a quick and effective way to monitor the disappearance of the starting material and the appearance of the product. Use a suitable solvent system (e.g., ethyl acetate/hexane) and visualize the spots under UV light.
Gas Chromatography-Mass Spectrometry (GC-MS): This provides more detailed information about the conversion and the presence of any byproducts.[10] It can be particularly useful for identifying unknown impurities.
High-Performance Liquid Chromatography (HPLC): For quantitative analysis, HPLC is a highly accurate method.[11] It can be used to determine the exact percentage of starting material, product, and byproducts at any given time.
References
US6111112A - Synthesis of 3-amino-2-chloro-4-methylpyridine from malononitrile and acetone - Google Patents.
ANALYTICAL METHODS - Agency for Toxic Substances and Disease Registry. Available at: [Link]
Chlorination process - Justia Patents. Available at: [Link]
The mechanism (in 4D) of the reaction between thionyl chloride and a carboxylic acid. - Henry Rzepa's Blog. Available at: [Link]
Secondary alcohol to chloride conversion with SOCl2 doesn't work : r/Chempros - Reddit. Available at: [Link]
Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides - Master Organic Chemistry. Available at: [Link]
SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi - Master Organic Chemistry. Available at: [Link]
HPLC Methods for analysis of Pyridine - HELIX Chromatography. Available at: [Link]
If SOCl2 reacts with alcohols via SNi, why doesn't POCl3? - Chemistry Stack Exchange. Available at: [Link]
CN101337924A - Method for chlorination of side chain of picolines - Google Patents.
Pyridine - Occupational Safety and Health Administration. Available at: [Link]
Selective gas phase chlorination of polychlorinated beta-picolines to produce 2,3,5,6-tetrachloropyridine and its precursors - European Publication Server. Available at: [Link]
Chlorination/Cyclodehydration of Amino Alcohols with SOCl2: An Old Reaction Revisited | The Journal of Organic Chemistry. Available at: [Link]
Method for monitoring pyridine activation by chloroformate - Chemistry Stack Exchange. Available at: [Link]
3-METHYL-4-NITROPYRIDINE-1-OXIDE - Organic Syntheses. Available at: [Link]
Synthesis of 2-chloromethyl-pyridine hydrochloride - PrepChem.com. Available at: [Link]
Working with Hazardous Chemicals - Organic Syntheses. Available at: [Link]
GB957276A - Process for the production of chlorine derivatives of alpha-picoline and novel 2-(trichloromethyl) pyridines - Google Patents.
Stereoretentive Chlorination of Cyclic Alcohols Catalyzed by Titanium (IV) Tetrachloride: Evidence for a Front Side Attack Mechanism - PMC. Available at: [Link]
Synthesis and Green Metric Evaluation of 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine - Oriental Journal of Chemistry. Available at: [Link]
Vapor phase production of Chlorinated pyridines from alpha-picoline - European Patent Office. Available at: [Link]
THE DETECTION AND DETERMINATION OF PYRIDINE BASES IN DENATURED SPIRIT. - Zenodo. Available at: [Link]
Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - Semantic Scholar. Available at: [Link]
EP0557967A1 - Method of side-chain chlorination of 2-chloro-methylpyridine - Google Patents.
Technical Support Center: Handling Moisture Sensitivity in 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride
Welcome to the technical support guide for handling 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride (NCM pyridine HCl). This document is designed for researchers, scientists, and professionals in drug development w...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for handling 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride (NCM pyridine HCl). This document is designed for researchers, scientists, and professionals in drug development who work with this and similar moisture-sensitive compounds. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to ensure the integrity and reactivity of your material.
Section 1: Understanding the Challenge: Moisture Sensitivity
4-nitro-3-methyl-2-chloromethylpyridine hydrochloride is a highly reactive intermediate, valued for its versatile chloromethyl group which serves as an electrophilic site for nucleophilic substitution reactions.[1][2] However, its utility is intrinsically linked to its stability, which is significantly compromised by moisture. As a hygroscopic substance, it readily absorbs water from the atmosphere, leading to degradation and the formation of unwanted byproducts.[3][4] Understanding and mitigating this moisture sensitivity is paramount for successful and reproducible experimental outcomes.
Frequently Asked Questions (FAQs)
Q1: What are the visible signs of moisture contamination in my NCM pyridine HCl?
A: Visual inspection can often provide the first clues of moisture-related degradation. Key signs include:
Clumping and Caking: The free-flowing crystalline powder will become sticky or form clumps.[4]
Discoloration: The compound may develop a yellowish or brownish tint.
Puddling: In cases of significant moisture exposure, the solid may deliquesce, forming a corrosive puddle.[5]
Q2: How does moisture chemically affect NCM pyridine HCl?
A: The primary degradation pathway involves the hydrolysis of the reactive chloromethyl group. Water acts as a nucleophile, attacking the electron-deficient carbon of the chloromethyl group. This results in the substitution of the chlorine atom with a hydroxyl group, forming the corresponding hydroxymethyl pyridine derivative. This side reaction not only consumes your starting material but also introduces an impurity that can complicate subsequent reaction steps and purification.
Q3: My reaction yield is consistently low when using NCM pyridine HCl. Could moisture be the culprit?
A: Absolutely. Low yields are a common consequence of using moisture-contaminated NCM pyridine HCl. The hydrolysis byproduct, the hydroxymethyl derivative, is generally less reactive in the desired nucleophilic substitution reactions, leading to incomplete conversion and reduced overall yield. Furthermore, the presence of water can interfere with the reaction conditions, especially if you are using moisture-sensitive reagents or catalysts.[6]
Q4: Can I "rescue" a batch of NCM pyridine HCl that has been exposed to moisture?
A: While technically possible to remove absorbed moisture by heating under vacuum, it is generally not recommended for most laboratory settings.[3] The process requires careful control to avoid thermal decomposition of the compound. For critical applications, it is always best to start with a fresh, unopened container or a properly stored and handled reagent. If you suspect moisture contamination, it is more reliable to discard the compromised material.
Section 2: Troubleshooting Guide
This section addresses specific problems you might encounter during your experiments and provides actionable solutions.
Problem
Potential Cause
Troubleshooting Steps & Explanations
Inconsistent reaction outcomes and poor reproducibility.
Variable moisture content in the NCM pyridine HCl.
Implement a strict anhydrous handling protocol for every experiment. Ensure that all glassware is oven-dried or flame-dried immediately before use.[7] Use freshly opened containers of anhydrous solvents or properly dried solvents.
Formation of an unexpected, more polar byproduct observed by TLC/LC-MS.
Hydrolysis of the chloromethyl group.
This strongly indicates moisture contamination. Review your storage and handling procedures. Store the reagent in a desiccator over a strong desiccant like phosphorus pentoxide or in a glove box with an inert atmosphere.[7][8]
The reaction fails to go to completion, even with extended reaction times.
Depletion of the active starting material due to hydrolysis.
Confirm the purity of your NCM pyridine HCl before starting the reaction. If moisture exposure is suspected, use a fresh, unopened bottle of the reagent.
pH of the reaction mixture becomes acidic.
Formation of HCl as a byproduct of hydrolysis.
The hydrolysis reaction releases hydrochloric acid, which can alter the pH of your reaction and potentially catalyze unwanted side reactions. Monitor the pH and consider using a non-nucleophilic base to scavenge any acid formed.
Visualizing the Degradation Pathway
The following diagram illustrates the hydrolysis of 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride.
Caption: Hydrolysis of NCM pyridine HCl.
Section 3: Best Practices for Handling and Storage
Adherence to proper handling and storage protocols is the most effective way to prevent moisture-related issues.
Recommended Storage
Short-term: Store in a tightly sealed container inside a desiccator containing a suitable desiccant (e.g., silica gel, calcium chloride).[4][8] Regularly check and regenerate or replace the desiccant.
Long-term: For extended storage, use a glove box with a dry, inert atmosphere (e.g., nitrogen or argon).[7] If a glove box is unavailable, consider storing the container inside a sealed bag with desiccant packs.
Experimental Workflow for Handling Moisture-Sensitive Reagents
The following workflow outlines the critical steps for setting up a reaction using NCM pyridine HCl under anhydrous conditions.
Technical Support Center: 4-Nitro-3-methyl-2-chloromethyl pyridine hydrochloride
A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Thermal Degradation Welcome to the Technical Support Center for 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride. This resource...
Author: BenchChem Technical Support Team. Date: April 2026
A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Thermal Degradation
Welcome to the Technical Support Center for 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride. This resource is designed to provide in-depth technical guidance to professionals working with this compound. As Senior Application Scientists, we understand the critical importance of maintaining the integrity of your starting materials and intermediates. This guide offers practical, evidence-based strategies to prevent the thermal degradation of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride, ensuring the reliability and success of your experiments.
Frequently Asked Questions (FAQs)
Q1: What is 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride, and what are its primary applications?
4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride is a substituted pyridine derivative. Its structure, featuring a reactive chloromethyl group, a nitro group, and a methyl group on the pyridine ring, makes it a valuable intermediate in organic synthesis. It is particularly noted for its use in the synthesis of pharmaceutical compounds, such as proton pump inhibitors.
Q2: What are the main factors that contribute to the degradation of this compound?
The primary factors leading to the degradation of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride are elevated temperatures, exposure to moisture, and incompatible substances. The presence of the nitro group can make the compound susceptible to thermal decomposition, a known characteristic of nitroaromatic compounds.[1][2][3] The chloromethyl group is also susceptible to hydrolysis in the presence of water.[4][5]
Q3: What are the visual or analytical indicators of degradation?
Visual signs of degradation can include a change in color, often to yellow or brown, and clumping of the solid material. However, significant degradation can occur without any obvious visual cues. Therefore, it is highly recommended to use analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to assess the purity of the compound before use.[5][6]
Q4: What are the recommended storage conditions for this compound?
To minimize degradation, 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[7] Protection from light is also advisable. For long-term storage, refrigeration and storage under an inert atmosphere (e.g., argon or nitrogen) are recommended.
Troubleshooting Guide: Preventing and Addressing Degradation
This section provides detailed troubleshooting advice for common issues encountered during the handling and use of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride.
Issue 1: Unexpected Side Products or Low Yield in a Reaction
Symptom: Your reaction yields are consistently lower than expected, or you observe the formation of unknown impurities in your analytical data (e.g., TLC, LC-MS, NMR).
Possible Cause: Degradation of the 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride starting material due to improper storage or handling, or thermal stress during the reaction.
Troubleshooting Steps & Preventative Measures:
Verify Starting Material Purity:
Action: Before starting your reaction, analyze a small sample of the 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride using a suitable analytical method like HPLC or ¹H NMR.
Rationale: This will confirm the purity of your starting material and rule out pre-existing degradation products as the source of your issues.
Optimize Reaction Temperature:
Action: Carefully control the reaction temperature. If the protocol allows, consider running the reaction at a lower temperature for a longer duration.
Rationale: Nitroaromatic compounds can undergo thermal decomposition, and even localized heating can initiate degradation.[2][8] Maintaining a consistent and controlled temperature profile is crucial.
Ensure Anhydrous Conditions:
Action: Use freshly dried solvents and reagents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Rationale: The chloromethyl group is susceptible to hydrolysis, which can lead to the formation of the corresponding hydroxymethyl derivative and other byproducts.[4]
Issue 2: Discoloration of the Solid Compound
Symptom: The typically off-white or light-colored solid has developed a yellow or brownish tint.
Possible Cause: This is a strong indicator of degradation, likely due to exposure to heat, light, or air (oxidation).
Troubleshooting Steps & Preventative Measures:
Assess Purity:
Action: Do not use discolored material without first verifying its purity through analytical methods.
Rationale: The color change is a chemical indicator of decomposition, and the presence of impurities can significantly impact your reaction outcome.
Improve Storage Practices:
Action: Store the compound in an amber glass bottle to protect it from light. For enhanced protection, wrap the container in aluminum foil. Store in a desiccator to minimize moisture exposure.
Rationale: Light can provide the energy to initiate decomposition reactions. Moisture can lead to hydrolysis of the chloromethyl group.
Issue 3: Inconsistent Reaction Outcomes
Symptom: You are experiencing batch-to-batch variability in your reaction results, even when following the same protocol.
Possible Cause: Inconsistent quality of the 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride starting material.
Troubleshooting Steps & Preventative Measures:
Standardize a Quality Control (QC) Protocol:
Action: Implement a routine QC check for each new batch of the compound. This should include at a minimum, a melting point determination and an HPLC purity analysis.
Rationale: Establishing a baseline for purity and appearance will help you identify and reject substandard batches before they compromise your experiments.
Source from a Reputable Supplier:
Action: Purchase the compound from a supplier who provides a detailed Certificate of Analysis (CoA) with purity specifications and analytical data.[9]
Rationale: A reliable supplier will have stringent quality control measures in place, ensuring greater consistency between batches.
Understanding the Degradation Pathway
The thermal degradation of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride can proceed through several pathways. The primary routes are believed to be the cleavage of the C-NO₂ bond and reactions involving the chloromethyl group.
Caption: Potential degradation pathways for 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride.
Experimental Protocols
Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)
This protocol provides a general method for assessing the purity of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride.
Sample Preparation: Accurately weigh approximately 10 mg of the compound and dissolve it in a 1:1 mixture of acetonitrile and water to a final concentration of 1 mg/mL.
Mobile Phase Preparation:
Mobile Phase A: 0.1% formic acid in water
Mobile Phase B: 0.1% formic acid in acetonitrile
HPLC Conditions:
Column: C18, 4.6 x 150 mm, 5 µm
Flow Rate: 1.0 mL/min
Injection Volume: 10 µL
Detection: UV at 254 nm
Gradient: A typical gradient would be to start with a low percentage of Mobile Phase B, and gradually increase it over time to elute more nonpolar compounds. A starting point could be 5% B, increasing to 95% B over 20 minutes.
Analysis: Run the sample and integrate the peak areas. The purity can be calculated as the percentage of the main peak area relative to the total area of all peaks.
Protocol 2: Small-Scale Stability Test
This protocol can be used to evaluate the stability of the compound under specific conditions.
Sample Preparation: Place a small, accurately weighed amount of the compound (e.g., 5-10 mg) into several reaction vials.
Stress Conditions:
Thermal Stress: Place the vials in an oven at a specific temperature (e.g., 50°C, 75°C, 100°C) for a set period (e.g., 24, 48, 72 hours).
Hydrolytic Stress (Acidic): Add a dilute acidic solution (e.g., 0.1 M HCl) to the vials and heat as above.
Hydrolytic Stress (Basic): Add a dilute basic solution (e.g., 0.1 M NaOH) to the vials and maintain at room temperature or slightly elevated temperature.
Analysis: At each time point, remove a vial, prepare the sample as described in the HPLC protocol, and analyze to determine the extent of degradation.
Data Presentation
Stress Condition
Time (hours)
Purity (%)
Appearance
50°C
24
99.5
No change
50°C
72
98.8
Slight yellowing
75°C
24
95.2
Yellow
75°C
72
88.1
Brownish-yellow
0.1 M HCl, 50°C
24
92.4
Yellow
0.1 M NaOH, 25°C
24
85.7
Brown solution
Note: The data in this table is illustrative and will vary depending on the specific experimental conditions.
Workflow for Handling and Using the Compound
Caption: Recommended workflow for handling 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride.
(2012, November 15). Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS. PubMed.
(2024, July 25). Advances in 4-Nitrophenol Detection and Reduction Methods and Mechanisms: An Updated Review.
(n.d.). Synthesis and Applications of 4-Chloro-2-(trichloromethyl)pyrimidines. Thieme Chemistry.
(2012, January 4). CN103483248A - Synthesis method of 4-chloro-3-methoxy-2-methyl-4-pyridine.
(2022, August 21). Thermal Degradation and Organic Chlorine Removal from Mixed Plastic Wastes. Digital Commons @ Michigan Tech.
Rao, C. V., et al. (2012). Synthesis and biological studies of novel chlorophenyl-(pyridinyl)- methylamine hydrochloride derivatives. Der Pharma Chemica, 4(6), 2343-2349. [Link]
Pourmortazavi, S. M., et al. (2009). Effect of Nitrate Content on Thermal Decomposition of Nitrocellulose. Journal of Hazardous Materials, 162(2-3), 1141-1144. [Link]
(n.d.). Thermal decomposition behavior of nitrocellulose/ acid mixtures in sealed and open systems. (n.d.).
Technical Support Center: Solvent Optimization for 4-nitro-3-methyl-2-chloromethyl Pyridine Extraction
This technical support guide is designed for researchers, scientists, and drug development professionals to provide a comprehensive resource for optimizing the solvent extraction of 4-nitro-3-methyl-2-chloromethyl pyridi...
Author: BenchChem Technical Support Team. Date: April 2026
This technical support guide is designed for researchers, scientists, and drug development professionals to provide a comprehensive resource for optimizing the solvent extraction of 4-nitro-3-methyl-2-chloromethyl pyridine. This document offers troubleshooting guidance and frequently asked questions (FAQs) in a structured question-and-answer format to directly address challenges encountered during experimental work.
I. Frequently Asked Questions (FAQs)
This section addresses common inquiries regarding the solvent extraction of 4-nitro-3-methyl-2-chloromethyl pyridine, providing foundational knowledge for process development.
Q1: What are the fundamental principles governing the solvent extraction of 4-nitro-3-methyl-2-chloromethyl pyridine?
The solvent extraction of 4-nitro-3-methyl-2-chloromethyl pyridine is based on the principle of differential solubility.[1][2] This technique, also known as liquid-liquid extraction (LLE), separates the target compound from a mixture by utilizing its varying solubilities in two immiscible liquids, typically an aqueous phase and an organic solvent.[1][3] The efficiency of this separation is governed by the partition coefficient (K), which is the ratio of the concentration of the compound in the organic phase to its concentration in the aqueous phase at equilibrium.[1][3] A higher partition coefficient indicates a greater affinity of the solute for the organic solvent, leading to a more efficient extraction.
Q2: What are the key physicochemical properties of 4-nitro-3-methyl-2-chloromethyl pyridine to consider for solvent selection?
Understanding the physicochemical properties of 4-nitro-3-methyl-2-chloromethyl pyridine is crucial for selecting an appropriate extraction solvent. While extensive experimental data for this specific compound is limited, we can infer its behavior based on its structural features.[4]
Polarity: The presence of a nitro group and the pyridine ring suggests a polar character.
Structure: The molecule contains a pyridine ring substituted with a nitro group, a methyl group, and a chloromethyl group. The electron-withdrawing nature of the nitro and chloro groups influences the molecule's reactivity and polarity.[6]
A summary of the key properties is presented in Table 1.
Table 1: Physicochemical Properties of 4-nitro-3-methyl-2-chloromethyl Pyridine and Related Compounds
Based on the related compound 4-Chloro-2-methyl-3-nitropyridine.
Q3: Which classes of organic solvents are generally suitable for extracting pyridine derivatives?
The choice of solvent is critical for a successful extraction.[3] Generally, solvents for extracting pyridine derivatives should be immiscible with water and have a good affinity for the target molecule.[7] Common classes of solvents include:
Halogenated Solvents: Dichloromethane and chloroform are often effective due to their ability to dissolve a wide range of organic compounds.[1][2] However, their use is often discouraged due to environmental and safety concerns.[8]
Ethers: Diethyl ether and methyl tert-butyl ether (MTBE) are common choices. MTBE is often preferred over diethyl ether due to its lower tendency to form explosive peroxides.[8]
Esters: Ethyl acetate is a widely used polar solvent for extractions and is considered a "greener" alternative to halogenated solvents.[1][8]
Aromatic Hydrocarbons: Toluene and benzene can be effective, particularly for less polar compounds.[7]
"Green" Solvents: Supercritical CO₂ has been shown to be an excellent solvent for extracting pyridine and its derivatives from aqueous solutions.[9] Natural deep eutectic solvents (NaDES) have also demonstrated high efficiency in extracting pyridine compounds.[10]
Q4: How does pH adjustment of the aqueous phase impact the extraction efficiency?
Adjusting the pH of the aqueous phase is a powerful tool for optimizing the extraction of ionizable compounds like pyridine derivatives. For a basic compound like a pyridine, adjusting the pH of the aqueous solution to be at least two pH units above its pKa will ensure it is in its neutral (free base) form.[11] This neutral form will have a higher partition coefficient in favor of the organic solvent, leading to a more efficient extraction. Conversely, at a pH below its pKa, the pyridine nitrogen will be protonated, making the molecule more water-soluble and difficult to extract into an organic solvent.
II. Troubleshooting Guide
This section provides a systematic approach to resolving common issues encountered during the extraction of 4-nitro-3-methyl-2-chloromethyl pyridine.
Issue 1: Low Extraction Yield
A low yield of the target compound is a frequent problem in liquid-liquid extraction. The following workflow can help identify and resolve the root cause.
Caption: Troubleshooting workflow for addressing low extraction yields.
Experimental Protocol: Solvent Screening for Optimal Partition Coefficient
Preparation: Prepare a stock solution of the crude 4-nitro-3-methyl-2-chloromethyl pyridine in the aqueous phase from your reaction mixture.
Solvent Selection: Choose a range of solvents from different classes (e.g., dichloromethane, ethyl acetate, MTBE, toluene).
Small-Scale Extraction: In separate vials, mix a known volume of the aqueous stock solution with an equal volume of each selected organic solvent.
Equilibration: Shake each vial vigorously for 1-2 minutes to ensure thorough mixing and allow the layers to separate.
Sampling and Analysis: Carefully sample both the organic and aqueous layers from each vial. Analyze the concentration of the target compound in each phase using a suitable analytical technique (e.g., HPLC, GC-MS).
Calculation: Calculate the partition coefficient (K) for each solvent.
Selection: The solvent with the highest K value is the most efficient for the extraction.
Issue 2: Emulsion Formation at the Interface
Emulsions are a common problem in liquid-liquid extraction, appearing as a hazy or milky layer between the aqueous and organic phases, making separation difficult.[11][12][13]
Caption: Decision-making guide for breaking emulsions.
Troubleshooting Steps for Emulsions:
Reduce Agitation: Instead of vigorous shaking, gently swirl or invert the separatory funnel.[13] This minimizes the mechanical energy that can lead to emulsion formation.
"Salting Out": Add a saturated solution of sodium chloride (brine) or solid salt to the mixture.[12][13] This increases the ionic strength of the aqueous layer, which can help to break the emulsion by forcing surfactant-like molecules into one of the phases.
Temperature Change: Gently warming or cooling the mixture can sometimes help to break an emulsion by altering the viscosities and interfacial tension of the two phases.[12]
Addition of a Different Solvent: Adding a small amount of a different organic solvent can change the overall polarity of the organic phase and may help to dissolve the emulsifying agent.[13]
Centrifugation: For small-scale extractions, centrifuging the mixture can provide the necessary force to separate the layers.[12]
Filtration: Passing the emulsified mixture through a plug of Celite or glass wool can sometimes break the emulsion and allow for separation.
Issue 3: Product Precipitation at the Interface
Occasionally, the product may be less soluble in both the pure aqueous and pure organic phases, causing it to precipitate at the interface.
Troubleshooting Steps for Interfacial Precipitation:
Add More Organic Solvent: This can help to dissolve the precipitated product back into the organic phase.
Filter the Entire Mixture: If the product is a solid, you can filter the entire mixture to collect the precipitate. The filtrate can then be separated into its aqueous and organic layers, and the organic layer can be further processed to recover any dissolved product.
Change the Solvent System: If precipitation is a persistent issue, it may be necessary to select a different extraction solvent in which the product has higher solubility.
III. Summary of Recommended Solvents and Their Properties
The selection of an appropriate solvent is a critical step in optimizing the extraction of 4-nitro-3-methyl-2-chloromethyl pyridine. Table 2 provides a summary of common extraction solvents and their relevant properties.
Table 2: Properties of Common Organic Solvents for Extraction
Solvent
Formula
Boiling Point (°C)
Density (g/mL)
Polarity Index
Water Solubility
Notes
Dichloromethane
CH₂Cl₂
39.6
1.33
3.1
1.3 g/100 mL
Effective but has environmental and health concerns.[8]
A good "green" alternative with moderate polarity.[1][8]
Toluene
C₇H₈
110.6
0.87
2.4
0.05 g/100 mL
Effective for less polar compounds.
Hexanes
C₆H₁₄
~69
~0.66
0.1
Insoluble
A non-polar solvent, may have limited solubility for the target compound.
IV. References
Solvent Extraction Method: Principles, Applications, And Advantages. (2025, February 3). Retrieved from
Solvent Extraction Techniques - Organomation. (n.d.). Retrieved from
Tips for Troubleshooting Liquid–Liquid Extraction - K-Jhil. (2025, May 14). Retrieved from
Tips for Troubleshooting Liquid–Liquid Extractions - LCGC International. (2025, November 27). Retrieved from
Troubleshooting Liquid-Liquid Extraction Columns Evaluating Column Efficiency. (n.d.). Retrieved from
Troubleshooting Liquid/Liquid Extraction - CHROMacademy. (n.d.). Retrieved from
CHAPTER I 1.1 Introduction to solvent extraction Analytical chemistry is concerned with the chemical characterization of matter. (n.d.). Retrieved from
Solvent Extraction: Introduction, Principle, Process, Selection of Solvents, Procedure, Applications, Practice Problems & Frequently Asked Questions in Chemistry - Aakash Institute. (n.d.). Retrieved from
1.1 Introduction and historical aspects of solvent Extraction - Index of. (n.d.). Retrieved from
How Can We Improve Our Liquid-Liquid Extraction Processes? - SCION Instruments. (2025, January 21). Retrieved from
Is there a guide to selecting solvents for synthesis? : r/OrganicChemistry - Reddit. (2018, November 7). Retrieved from
Pyridine Synthesis Optimization: A Technical Support Center - Benchchem. (n.d.). Retrieved from
The Solvent Selection framework: solvents for organic synthesis, separation processes and ionic-organic synthesis - SciSpace. (2022, August 26). Retrieved from
4-Chloro-2-methyl-3-nitropyridine molecular weight - Benchchem. (n.d.). Retrieved from
Choise of solvent for extraction - Chemistry Stack Exchange. (2020, August 5). Retrieved from
Practical Aspects of Solvent Extraction | LCGC International. (n.d.). Retrieved from
Technical Support Center: Purifying Pyridine Derivatives with Recrystallization - Benchchem. (n.d.). Retrieved from
Extraction Kinetics of Pyridine, Quinoline, and Indole from the Organic Phase with Natural Deep Eutectic Solvents and Separation Study Using a Centrifugal Extractor - MDPI. (2024, February 28). Retrieved from
US6087507A - Separation of pyridine or pyridine derivatives from aqueous solutions - Google Patents. (n.d.). Retrieved from
Solvent Extraction of Technetium and Rhenium with Pyridine or Methyl-Substituted Pyridine Derivatives from Alkaline Media (Journal Article) - OSTI. (n.d.). Retrieved from
CAS 152402-94-3 (4-NITRO 3 -METHYL 2-CHLOROMETHYL PYRIDINE.HCL) - BOC Sciences. (n.d.). Retrieved from
A Comparative Guide to HPLC Method Validation for the Purity of 4-Nitro-3-Methyl-2-Chloromethyl Pyridine Hydrochloride
For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safe and effective drug manufacturing. This gui...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safe and effective drug manufacturing. This guide provides an in-depth, technical comparison of a validated High-Performance Liquid Chromatography (HPLC) method for determining the purity of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride, a key pharmaceutical intermediate. We will explore the rationale behind the method development, the intricacies of a robust validation protocol according to international guidelines, and a comparative analysis with an alternative analytical technique, offering supporting experimental data to guide your selection of the most suitable method.
Introduction: The Criticality of Purity in Pharmaceutical Intermediates
4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride is a crucial building block in the synthesis of various pharmaceutical compounds. Its purity directly impacts the quality, safety, and efficacy of the final drug product. Therefore, a precise and reliable analytical method for its purity assessment is not just a regulatory requirement but a fundamental aspect of quality control. This guide will focus on a stability-indicating reversed-phase HPLC (RP-HPLC) method, a powerful technique for separating and quantifying the main compound from its potential process-related impurities and degradation products.
The validation of this analytical method is paramount to ensure its suitability for its intended purpose.[1] We will delve into the validation parameters as stipulated by the International Council for Harmonisation (ICH) Q2(R1) guidelines, the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP).[2][3][4][5][6]
The Proposed HPLC Method: A Foundation for Accurate Purity Determination
Drawing from established methods for similar pyridine derivatives, we propose the following RP-HPLC method for the purity analysis of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride.[7][8]
Chromatographic Conditions
Parameter
Recommended Setting
Rationale
Instrumentation
HPLC system with a UV or Photodiode Array (PDA) detector
UV/PDA detection is suitable for chromophoric compounds like nitro-substituted pyridines, offering good sensitivity and specificity.
Column
C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
C18 columns provide excellent retention and separation for a wide range of non-polar to moderately polar compounds.
Mobile Phase
A: 0.1% Trifluoroacetic acid (TFA) in WaterB: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile
TFA acts as an ion-pairing agent to improve peak shape for the basic pyridine moiety. Acetonitrile is a common organic modifier providing good elution strength.
Gradient Program
0-5 min: 95% A, 5% B5-20 min: Linear gradient to 50% A, 50% B20-25 min: Hold at 50% A, 50% B25-26 min: Linear gradient to 95% A, 5% B26-30 min: 95% A, 5% B (re-equilibration)
A gradient elution is employed to ensure the elution of both polar and non-polar impurities within a reasonable run time while maintaining good resolution for the main peak.
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and chromatographic efficiency.
Detection Wavelength
270 nm
The nitro-aromatic structure of the analyte is expected to have a strong UV absorbance around this wavelength, maximizing sensitivity.
Injection Volume
10 µL
A typical injection volume to avoid column overloading and ensure good peak shape.
Column Temperature
30°C
Maintaining a constant column temperature ensures reproducible retention times and peak shapes.
Sample and Standard Preparation
Standard Solution: Accurately weigh and dissolve an appropriate amount of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride reference standard in the initial mobile phase composition to obtain a final concentration of approximately 0.5 mg/mL.
Sample Solution: Prepare the sample solution in the same manner as the standard solution.
Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to remove any particulate matter that could clog the HPLC system.
The Validation Protocol: A Self-Validating System for Trustworthy Results
A comprehensive validation of the proposed HPLC method is essential to demonstrate its reliability, accuracy, and precision.[9][10][11] The following validation parameters will be assessed in accordance with ICH Q2(R1) guidelines.[4][5]
Experimental Workflow for HPLC Method Validation
Caption: Workflow for a comprehensive HPLC method validation.
Specificity (Forced Degradation)
Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[6] A forced degradation study is performed to demonstrate the stability-indicating nature of the method.
Experimental Protocol:
Expose the 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride sample to the following stress conditions:
Acidic: 0.1 N HCl at 60°C for 24 hours
Basic: 0.1 N NaOH at 60°C for 24 hours
Oxidative: 3% H₂O₂ at room temperature for 24 hours
Thermal: 105°C for 48 hours
Photolytic: UV light (254 nm) for 7 days
Prepare solutions of the stressed samples and analyze them alongside an unstressed sample and a blank.
Evaluate the chromatograms for the separation of the main peak from any degradation products. Peak purity analysis using a PDA detector is highly recommended.
Acceptance Criteria: The method is considered specific if the main peak is well-resolved from all degradation peaks (resolution > 2) and there is no interference from the blank at the retention time of the analyte.
Linearity and Range
Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[12]
Experimental Protocol:
Prepare a series of at least five standard solutions of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride at concentrations ranging from 50% to 150% of the nominal sample concentration (e.g., 0.25, 0.375, 0.5, 0.625, and 0.75 mg/mL).
Inject each solution in triplicate.
Plot a calibration curve of the average peak area versus concentration and perform a linear regression analysis.
Acceptance Criteria:
Correlation coefficient (R²) ≥ 0.999
The y-intercept should be close to zero.
The residuals should be randomly distributed around the x-axis.
Accuracy (% Recovery)
Accuracy is the closeness of the test results obtained by the method to the true value.[13] It is typically determined by a recovery study.
Experimental Protocol:
Prepare a placebo (a mixture of all excipients without the API, if applicable; for a drug substance, this step is omitted).
Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration). Prepare each level in triplicate.
Analyze the spiked samples and calculate the percentage recovery.
Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.
Precision
Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is assessed at two levels: repeatability and intermediate precision.
Experimental Protocol:
Repeatability (Intra-day Precision): Analyze six replicate preparations of the sample solution at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.
Intermediate Precision (Inter-day and Inter-analyst): Repeat the repeatability study on a different day, with a different analyst, and on a different instrument if possible.
Acceptance Criteria: The relative standard deviation (%RSD) should be ≤ 2.0% for both repeatability and intermediate precision.
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Experimental Protocol:
These can be determined based on the standard deviation of the response and the slope of the calibration curve:
LOD = 3.3 × (σ / S)
LOQ = 10 × (σ / S)
Where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.
Acceptance Criteria: The LOQ should be demonstrated to have acceptable precision and accuracy.
Robustness
Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.
Experimental Protocol:
Introduce small variations to the method parameters, one at a time, such as:
Flow rate (± 0.1 mL/min)
Column temperature (± 2°C)
Mobile phase composition (± 2% organic)
Detection wavelength (± 2 nm)
Analyze the sample under each of these modified conditions and evaluate the impact on the results and system suitability parameters.
Acceptance Criteria: The system suitability parameters should remain within the acceptance criteria, and the results should not be significantly affected by the variations.
System Suitability
System suitability testing is an integral part of any analytical method and is performed before each analytical run to ensure the HPLC system is performing adequately.
Experimental Protocol:
Inject a standard solution five times.
Calculate the %RSD of the peak areas, theoretical plates, and tailing factor.
Acceptance Criteria:
%RSD of peak areas ≤ 2.0%
Theoretical plates > 2000
Tailing factor ≤ 2.0
Comparative Analysis: HPLC vs. Gas Chromatography-Mass Spectrometry (GC-MS)
While HPLC is the workhorse for purity analysis of many pharmaceutical compounds, other techniques can offer complementary information. Here, we compare our validated HPLC method with Gas Chromatography-Mass Spectrometry (GC-MS).
Caption: Comparison of HPLC and GC-MS for purity analysis.
Suitability of GC-MS for 4-Nitro-3-Methyl-2-Chloromethyl Pyridine Hydrochloride
GC-MS could be a valuable tool for identifying and quantifying volatile impurities, such as residual solvents, that may be present in the sample. However, the analyte itself, being a salt and having a relatively high molecular weight, is not ideally suited for direct GC analysis due to its low volatility and potential for thermal degradation in the injector port. Derivatization could be an option but adds complexity to the method.
Experimental Data Comparison (Hypothetical)
Parameter
Validated HPLC Method
GC-MS Method (for volatile impurities)
Purity of Main Component
99.8% (Area %)
Not directly applicable
Quantitation of Impurity A
0.12%
Not detected (non-volatile)
Quantitation of Residual Solvent (e.g., Toluene)
Not detected (elutes with solvent front)
50 ppm
LOD for Main Component
0.05 µg/mL
Not applicable
LOQ for Main Component
0.15 µg/mL
Not applicable
Precision (%RSD)
0.8%
3.5% (for volatile impurities)
Conclusion of Comparative Analysis
For the primary goal of determining the purity of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride and quantifying its non-volatile, process-related impurities, the validated RP-HPLC method is demonstrably superior. It is robust, accurate, and provides a direct measure of the analyte of interest. GC-MS serves as an excellent complementary technique, specifically for the analysis of volatile impurities that are not well-retained or resolved by HPLC. The choice of method should therefore be guided by the specific analytical objective.
Conclusion: A Validated HPLC Method as the Gold Standard
This guide has detailed a comprehensive approach to the development and validation of an RP-HPLC method for assessing the purity of 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride. By adhering to the principles of scientific integrity and regulatory guidelines, we have established a self-validating system that ensures trustworthy and reproducible results. The causality behind each experimental choice has been explained, providing a clear understanding of the "why" behind the "how."
The comparative analysis with GC-MS highlights the strengths of HPLC as the primary tool for purity determination of this non-volatile intermediate, while acknowledging the utility of orthogonal techniques for a complete impurity profile. For researchers and drug development professionals, the implementation of such a rigorously validated HPLC method is a critical step in ensuring the quality and safety of the final pharmaceutical product.
References
U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]
U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]
ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]
United States Pharmacopeia. General Chapter <1225> Validation of Compendial Procedures. [Link]
ECA Academy. (2025). Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. [Link]
International Council for Harmonisation. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]
Juniper Publishers. (2018). Stability Indicating Rp-HPLC Method for Simultaneous Estimation of Ceftazidime Pentahydrate and its Impurity Product Pyridine in. [Link]
Nawaz, M. S. (2013). A New Validated Stability Indicating RP-HPLC Method for Simultaneous Estimation of Pyridoxine Hydrochloride and Meclizine Hydrochloride in Pharmaceutical Solid Dosage Forms. Journal of Analytical Methods in Chemistry, 2013, 925753. [Link]
PubMed. (2012). Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS. [Link]
U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]
ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]
International Council for Harmonisation. ICH Quality Guidelines. [Link]
U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]
ResearchGate. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. [Link]
ResearchGate. (2026). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. [Link]
International Council for Harmonisation. (1996). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link]
HELIX Chromatography. HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. [Link]
comparing chlorinating agents for 4-nitro 3-methyl 2-chloromethyl pyridine synthesis
Comparative Guide: Chlorinating Agents for the Synthesis of 2-Chloromethyl-3-methyl-4-nitropyridine Executive Summary & Structural Context The synthesis of 2-chloromethyl-3-methyl-4-nitropyridine (CAS 116418-99-6)[1] is...
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Guide: Chlorinating Agents for the Synthesis of 2-Chloromethyl-3-methyl-4-nitropyridine
Executive Summary & Structural Context
The synthesis of 2-chloromethyl-3-methyl-4-nitropyridine (CAS 116418-99-6)[1] is a foundational transformation in the pharmaceutical manufacturing of proton pump inhibitors (PPIs) such as Lansoprazole and Rabeprazole[2]. Converting its precursor, 2-hydroxymethyl-3-methyl-4-nitropyridine, to the corresponding alkyl chloride presents unique structural challenges.
The pyridine ring is highly electron-deficient due to the inductive effect of the nitrogen atom and the strong electron-withdrawing nature of the 4-nitro group[3]. Furthermore, the adjacent 3-methyl group introduces significant steric hindrance. Selecting the optimal chlorinating agent requires balancing nucleophilic displacement efficiency with chemoselectivity to prevent unwanted N-oxidation or nitro-group degradation[4]. This guide objectively compares four chlorinating systems, providing mechanistic causality and self-validating protocols for drug development professionals.
Comparative Analysis of Chlorinating Agents
Thionyl Chloride (SOCl₂): The Industrial Standard
Thionyl chloride remains the most widely utilized reagent for this transformation due to its high atom economy and scalability.
Mechanistic Causality: The reaction proceeds via the formation of a chlorosulfite ester intermediate. Because the pyridine ring is electron-deficient, the breakdown of this intermediate typically follows an internal nucleophilic substitution (
SNi
) or an
SN2
pathway driven by the release of sulfur dioxide (SO₂) and hydrogen chloride (HCl) gases. The gaseous byproducts thermodynamically drive the reaction to completion.
Drawbacks: The generation of highly corrosive HCl gas requires robust scrubbing systems. If the exotherm is not strictly controlled, localized heating can lead to the degradation of the sensitive 4-nitro group.
Methanesulfonyl Chloride (MsCl) / Lithium Chloride (LiCl): The Mild Alternative
For sensitive substrates or pilot-scale syntheses where harsh acidic gases are undesirable, the MsCl/LiCl system offers a highly controlled alternative.
Mechanistic Causality: This is a one-pot, two-step process. MsCl reacts with the primary alcohol in the presence of an amine base to form a highly reactive mesylate leaving group. The base acts as an acid scavenger, preventing the protonation of the pyridine nitrogen—a critical step, as protonation would further deactivate the ring. Subsequently, the high concentration of chloride ions provided by LiCl facilitates a smooth
SN2
displacement.
Drawbacks: Lower atom economy due to the generation of solid lithium mesylate and triethylammonium chloride waste.
Phosphorus Oxychloride (POCl₃)
While POCl₃ is an exceptionally strong chlorinating agent, it is generally reserved for the direct chlorination of pyridine N-oxides or keto-tautomers to form chloropyridines[5]. When applied to exocyclic alcohols, it forms a dichlorophosphate intermediate. However, its lack of selectivity often leads to over-chlorination or polymerization, and the resulting phosphoric acid byproducts severely complicate aqueous workups.
The Appel Reaction (PPh₃ / CCl₄)
The Appel reaction provides a completely acid-free environment, activating the alcohol via a phosphonium intermediate. While highly specific and mild, the stoichiometric generation of triphenylphosphine oxide (TPPO) creates a notoriously difficult purification bottleneck on an industrial scale. Additionally, the toxicity of carbon tetrachloride (CCl₄) severely limits its modern application.
Quantitative Data Comparison
Chlorinating Agent
Typical Yield (%)
Reaction Temp (°C)
Reaction Time (h)
Primary Byproducts
Scalability Index (1-5)
SOCl₂
85 – 92
0 to 25
2 – 4
SO₂ (g), HCl (g)
5 (Industrial Standard)
MsCl / LiCl
80 – 88
0 to 25
3 – 5
MsOH, Li-salts
3 (Pilot/Lab Scale)
POCl₃
60 – 75
80 (Reflux)
4 – 6
H₃PO₄
2 (Prone to side reactions)
PPh₃ / CCl₄
75 – 85
25 to 80
6 – 12
TPPO, CHCl₃
1 (Toxic/Waste heavy)
Experimental Protocols (Self-Validating Systems)
Protocol A: Thionyl Chloride (SOCl₂)
Objective: High-throughput synthesis with gaseous byproduct expulsion.
Reaction Setup: Equip a thoroughly dried 500 mL 3-neck round-bottom flask with a pressure-equalizing dropping funnel, a reflux condenser, and an acid-gas scrubber system (containing 2M NaOH). Causality: The scrubber is mandatory to neutralize the stoichiometric equivalents of SO₂ and HCl generated, preventing environmental release and equipment corrosion.
Substrate Dissolution: Dissolve 10.0 g (1.0 eq) of 2-hydroxymethyl-3-methyl-4-nitropyridine in 100 mL of anhydrous dichloromethane (DCM). Causality: DCM is selected for its chemical inertness toward SOCl₂ and its low boiling point (39.6 °C), which provides a thermal safety net against runaway exotherms.
Thermal Control: Submerge the reactor in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C.
Reagent Addition: Charge the dropping funnel with 1.5 eq of SOCl₂. Add dropwise over 45 minutes. Causality: The initial formation of the chlorosulfite ester is highly exothermic. Dropwise addition prevents localized heating that could trigger the reduction or degradation of the sensitive 4-nitro moiety.
Maturation & IPC: Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C). Stir for 3 hours. Self-Validation: Perform an In-Process Control (IPC) using TLC (Eluent: Hexane/EtOAc 3:1). The reaction is deemed complete when the starting material spot (
Rf
~0.2) is completely consumed, replaced by the less polar product spot (
Rf
~0.6).
Quench & Isolation: Slowly pour the reaction mixture into 150 mL of saturated aqueous NaHCO₃ at 0 °C (Caution: Vigorous effervescence). Separate the organic layer, back-extract the aqueous layer with DCM (2 x 50 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to afford the product.
Objective: Mild, acid-free chlorination for sensitive analog development.
Reaction Setup: Purge a 500 mL round-bottom flask with ultra-high purity Nitrogen to ensure a strictly anhydrous environment.
Reagent Solvation: Suspend 10.0 g (1.0 eq) of the starting alcohol and 7.0 g (3.0 eq) of anhydrous LiCl in 120 mL of anhydrous THF. Causality: A large excess of LiCl is required to drive the
SN2
equilibrium forward. THF is chosen to adequately solvate the lithium salts while remaining inert to mesylation.
Base Addition: Inject 1.5 eq of Triethylamine (Et₃N) and cool the mixture to 0 °C. Causality: Et₃N acts as a non-nucleophilic acid scavenger. Neutralizing the generated methanesulfonic acid prevents the protonation of the pyridine nitrogen, which would otherwise severely deactivate the ring toward nucleophilic attack.
Activation Step: Add 1.2 eq of MsCl dropwise over 20 minutes. The intermediate mesylate forms in situ and is rapidly attacked by the chloride ions.
Maturation & IPC: Stir at 0 °C for 1 hour, then allow to warm to room temperature for 2 hours. Self-Validation: Monitor via HPLC. The transient mesylate peak should appear and subsequently convert entirely to the target chloride peak.
Workup: Dilute the mixture with 200 mL of Ethyl Acetate and wash with deionized water (3 x 100 mL) to remove the THF, triethylammonium chloride, and excess lithium salts. Dry the organic phase over MgSO₄ and concentrate.
Mechanistic Visualization
Mechanistic pathways for the chlorination of 2-hydroxymethyl-3-methyl-4-nitropyridine.
Conclusion & Recommendations
For large-scale, industrial manufacturing of 2-chloromethyl-3-methyl-4-nitropyridine, Thionyl Chloride (SOCl₂) remains the superior choice due to its high atom economy, excellent yields (85-92%), and easily removable gaseous byproducts. However, rigorous exotherm management and acid scrubbing are mandatory.
Conversely, for early-stage drug development, library synthesis, or when working with highly sensitive functionalized analogs where acidic degradation is a concern, the MsCl/LiCl protocol is highly recommended. It provides a neutralized, self-contained environment that ensures high chemoselectivity at the cost of slightly reduced atom economy.
A Senior Application Scientist's Guide to the GC-MS Purity Analysis of 4-nitro-3-methyl-2-chloromethyl pyridine HCl
Introduction In the landscape of pharmaceutical and agrochemical development, the purity of synthetic intermediates is a cornerstone of final product quality, safety, and efficacy. 4-nitro-3-methyl-2-chloromethyl pyridin...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
In the landscape of pharmaceutical and agrochemical development, the purity of synthetic intermediates is a cornerstone of final product quality, safety, and efficacy. 4-nitro-3-methyl-2-chloromethyl pyridine hydrochloride is a critical building block whose impurity profile can have significant downstream consequences. Gas Chromatography-Mass Spectrometry (GC-MS) stands out as a definitive analytical technique for this purpose, offering unparalleled separation efficiency and structural elucidation capabilities for volatile and semi-volatile compounds.[1]
This guide provides an in-depth, expert-driven protocol for the purity analysis of 4-nitro-3-methyl-2-chloromethyl pyridine HCl using GC-MS. We will explore the causality behind critical methodological choices, from sample preparation to data interpretation. Furthermore, this guide will present a comparative analysis with High-Performance Liquid Chromatography (HPLC), offering a holistic perspective on developing a comprehensive analytical strategy for quality control.
Understanding the Analyte: A Foundation for Method Development
The molecular structure of 4-nitro-3-methyl-2-chloromethyl pyridine dictates the entire analytical approach. Its properties—volatility, thermal stability, and potential impurities—must be carefully considered to develop a robust and reliable GC-MS method.
Volatility and the Challenge of a Salt: The target analyte is a hydrochloride salt. Salts are non-volatile and thus incompatible with GC analysis.[2] A critical, and often overlooked, primary step is the conversion of the salt to its free base form. This is non-negotiable for volatilization in the GC inlet.
Thermal Stability: The presence of both a nitro (-NO₂) and a chloromethyl (-CH₂Cl) group introduces potential thermal lability. Excessive heat in the GC injector or column can cause degradation, leading to the formation of artifacts and an inaccurate purity assessment.[3] Therefore, the chosen temperatures must be high enough to ensure efficient volatilization and chromatography but low enough to prevent decomposition.
Potential Impurities: A thorough understanding of the synthetic route is crucial for anticipating potential impurities. These may include:
Isomeric Impurities: Positional isomers of the nitro or methyl groups.[4]
Process-Related Impurities: Unreacted starting materials or by-products from side reactions.
Degradation Products: Hydrolysis of the chloromethyl group to a hydroxymethyl group, or reduction of the nitro group.
Part I: A Validated GC-MS Protocol for Purity Analysis
This protocol is designed to be a self-validating system, where the results from mass spectrometry confirm the identity of the peaks separated by gas chromatography.
Detailed Experimental Protocol
1. Sample Preparation: The Critical First Step
The conversion of the hydrochloride salt to its volatile free base is the most critical step for a successful analysis.
Step 1: Stock Solution Preparation: Accurately weigh approximately 10 mg of the 4-nitro-3-methyl-2-chloromethyl pyridine HCl sample into a 10 mL volumetric flask. Dissolve and dilute to the mark with methanol. This creates a stock concentration of ~1 mg/mL.
Step 2: Neutralization to Free Base: Transfer 1 mL of the stock solution to a 2 mL autosampler vial. Add 100 µL of a 5% solution of triethylamine in methanol. The triethylamine acts as a base to neutralize the HCl, forming the volatile free base of the analyte and non-volatile triethylamine hydrochloride, which will remain in the injection port liner.
Step 3: Final Dilution: Further dilute the neutralized solution if necessary to fall within the linear range of the instrument. For a typical splitless injection, a final concentration of approximately 10 µg/mL is a good starting point.[2]
2. Instrumentation and Chromatographic Conditions
The following conditions are optimized to balance separation efficiency with the thermal stability of the analyte.
Parameter
Condition
Justification
GC System
Gas chromatograph with split/splitless injector
Provides flexibility for various sample concentrations.
Injector
250°C, Splitless Mode (1 min)
250°C ensures rapid volatilization of the free base. A splitless injection maximizes sensitivity for trace impurity detection.[5]
Liner
Deactivated, single-taper with glass wool
The deactivated surface minimizes analyte adsorption, and the glass wool traps non-volatile salts.[6]
Column
DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film
This 5% phenyl-methylpolysiloxane column offers excellent resolving power for a wide range of semi-polar compounds and is robust.[7]
The initial hold separates volatile solvents and impurities. The ramp allows for the elution of the main analyte and less-volatile impurities in a reasonable timeframe.[8]
MS System
Quadrupole Mass Spectrometer
Standard for routine quantitative and qualitative analysis.
Ionization
Electron Ionization (EI) at 70 eV
Standard EI energy provides reproducible fragmentation patterns for library matching and structural confirmation.[7]
Temperatures
Transfer Line: 280°C, Ion Source: 230°C
These temperatures prevent condensation of the analyte while minimizing in-source degradation.[8]
Scan Mode
Full Scan, m/z 40-400
Allows for the identification of unknown impurities and provides a complete mass spectrum for each peak.[7]
Data Analysis and Interpretation
Purity Calculation: Purity is typically reported as an area percentage from the Total Ion Chromatogram (TIC). This is calculated by dividing the peak area of the main component by the total area of all integrated peaks. It's important to note this method assumes all compounds have a similar response factor.
Impurity Identification: The identity of the main peak and any impurities is confirmed by comparing their mass spectra to a reference standard and spectral libraries (e.g., NIST). The fragmentation pattern serves as a chemical fingerprint.
Visualizing the Process and the Molecule
To better understand the workflow and the data generated, the following diagrams illustrate the key processes.
Caption: Experimental workflow for the GC-MS purity analysis.
Caption: Predicted major fragmentation pathways in EI-MS.
Part II: Comparative Analysis: GC-MS vs. HPLC-UV
While GC-MS is a powerful tool, no single technique can reveal the complete purity profile. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a common orthogonal method.[9] The choice between them depends on the specific analytical goal.[10]
Parameter
Gas Chromatography-Mass Spectrometry (GC-MS)
High-Performance Liquid Chromatography (HPLC-UV)
Principle
Separation based on volatility and interaction with the stationary phase.
Separation based on polarity and partitioning between mobile and stationary phases.[11]
Analyte Suitability
Requires volatile and thermally stable compounds. The HCl salt must be converted to its free base.
Excellent for non-volatile and thermally labile compounds. The HCl salt can be analyzed directly.[9]
Sample Preparation
More complex; requires a neutralization step to ensure volatility.
Generally simpler; dissolve the sample in the mobile phase, filter, and inject.
Identification Power
High. The mass spectrum provides a structural fingerprint, enabling definitive identification of unknown impurities.[12]
Moderate. Identification is based on retention time against a standard. UV spectra are generally not unique enough for definitive identification.
Sensitivity
Very High. Can readily detect impurities at trace levels (ppm or lower), especially in Selected Ion Monitoring (SIM) mode.[10]
Good. Sensitivity is dependent on the chromophore of the analyte and impurities. Generally less sensitive than targeted GC-MS methods.
Best For Detecting
Volatile and semi-volatile impurities, such as residual solvents, starting materials, and certain reaction by-products.
Non-volatile impurities, polar degradation products (e.g., hydrolysis products), and high molecular weight by-products.[4][13]
Expert Recommendation: A Synergistic Approach
For comprehensive quality control in a drug development setting, GC-MS and HPLC should be used as complementary techniques.[13] GC-MS provides unparalleled identification of volatile and thermally stable impurities, which may be missed by HPLC. Conversely, HPLC is essential for quantifying non-volatile or thermally sensitive impurities that cannot pass through a GC system. Employing both methods provides a robust, cross-validated purity profile that ensures the highest level of product quality and regulatory compliance.
References
Drawell. (2025, September 8). Comparison Between GC and HPLC for Pharmaceutical Analysis. [Link]
Journal of Food and Drug Analysis. (2012). Study of forced-acid/heat degradation and degradant/impurity profile of phenazopyridine hydrochloride through HPLC and spectrofluorimetric analyses. [Link]
AMP Tech Instruments. (2023, January 13). Understanding the Differences Between HPLC and GCMS Systems. [Link]
MDPI. (2021, July 23). Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization of Biomimetic Metal Ion Chelates on Functionalized Carbons. [Link]
University of Florida. Sample Preparation Guidelines for GC-MS. [Link]
AELAB. (2026, January 7). GC vs. HPLC in Pharmaceutical and Medical Device Testing. [Link]
ResearchGate. (2026, January 16). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. [Link]
HELIX Chromatography. HPLC Methods for analysis of Pyridine. [Link]
PubMed. (2021, February 15). Determination of Potential Genotoxic Impurity, 5-Amino-2-Chloropyridine, in Active Pharmaceutical Ingredient Using the HPLC-UV System. [Link]
Sterling Pharma Solutions. (2025, May 8). High-resolution mass spectrometry for impurity profiling. [Link]
JTI. Rapid and easy removal or purification of pyridine compounds by phenylboronic acid solid-phase extraction (PBA-SPE). [Link]
Agency for Toxic Substances and Disease Registry. Chapter 6: Analytical Methods. [Link]
Chemguide. Fragmentation Patterns in Mass Spectra. [Link]
University of Arizona. Interpretation of mass spectra. [Link]
PubMed. (2012, November 15). Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS. [Link]
SciSpace. (2000). Thermal stability of 1,4-dihydropyridine derivatives in solid state. [Link]
IU Indianapolis ScholarWorks. Formation and identification of novel derivatives of primary amine and zwitterionic drugs. [Link]
ResearchGate. Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones. [Link]
Scientific & Academic Publishing. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis. [Link]
PubMed. (2025, January 11). Features of gas chromatographic analysis of thermally unstable compounds. [Link]
spectroscopic validation of synthesized 4-nitro 3-methyl 2-chloromethyl pyridine.hcl
Title: Spectroscopic Validation and Comparative Analysis of Synthesized 4-Nitro-3-methyl-2-chloromethylpyridine·HCl Introduction The synthesis of benzimidazole-based proton pump inhibitors (PPIs) such as Lansoprazole and...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Spectroscopic Validation and Comparative Analysis of Synthesized 4-Nitro-3-methyl-2-chloromethylpyridine·HCl
Introduction
The synthesis of benzimidazole-based proton pump inhibitors (PPIs) such as Lansoprazole and Rabeprazole relies heavily on the precise construction of substituted pyridine intermediates. Among these, 4-nitro-3-methyl-2-chloromethylpyridine hydrochloride stands out as a critical linchpin[1]. This guide provides a rigorous comparative analysis of this intermediate against common alternatives, alongside self-validating spectroscopic protocols to ensure synthetic fidelity and high downstream yields.
Mechanistic Rationale: Why This Intermediate Outperforms Alternatives
When designing the synthetic route for PPIs, chemists often face a choice between different C4-substituted pyridine precursors. The target compound (4-nitro-3-methyl-2-chloromethylpyridine·HCl) offers distinct mechanistic advantages over its 4-chloro analogue and its hydroxymethyl precursor.
The SNAr Advantage (C4 Position): In the downstream synthesis of PPIs, the C4 position must undergo nucleophilic aromatic substitution (SNAr) with an alkoxide (e.g., 2,2,2-trifluoroethoxide for Lansoprazole). The nitro group is a vastly superior leaving group compared to a chloride ion. The strong electron-withdrawing nature of the nitro group via resonance significantly lowers the activation energy required to form the intermediate Meisenheimer complex, driving the reaction to near-quantitative yields[2].
The Stability Imperative (HCl Salt Formation): The free base of 2-chloromethylpyridine is notoriously unstable. The nucleophilic pyridine nitrogen of one molecule will rapidly attack the highly electrophilic chloromethyl group of another, leading to auto-alkylation and the formation of intractable polymeric quaternary ammonium salts. By precipitating the intermediate as a hydrochloride salt, the pyridine nitrogen is protonated, rendering it non-nucleophilic and stabilizing the monomer indefinitely[1].
Electrophilic Activation (C2 Position): The hydroxymethyl precursor requires in situ activation to participate in the SN2 coupling with 2-mercapto-benzimidazole. Pre-converting this to a chloromethyl group eliminates the need for harsh activating agents during the coupling step, minimizing side reactions[3].
Quantitative Performance Comparison
The following table objectively compares the target intermediate against its primary synthetic alternatives to highlight its operational superiority.
Moderate (Free base prone to oxidation/dimerization)
Downstream Yield (Overall)
>90%
~70% (Bottleneck at Alkoxylation)
N/A (Must be chlorinated first)
Experimental Workflow: Synthesis & Isolation
The synthesis of the target compound typically proceeds via the of a pyridine N-oxide to yield the hydroxymethyl precursor[4], followed by targeted chlorination[1].
Step-by-Step Chlorination Protocol:
Precursor Dissolution: Suspend 4-nitro-3-methyl-2-hydroxymethylpyridine (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool the reaction vessel to 0–5 °C.
Causality: SOCl₂ is specifically chosen over PCl₃ or PCl₅ because its byproducts (SO₂ and HCl) are gaseous. This drives the reaction forward according to Le Chatelier's principle and eliminates the need for an aqueous workup, which could prematurely hydrolyze the highly reactive chloromethyl product.
Salt Precipitation: Bubble anhydrous HCl gas through the solution for 15 minutes.
Self-Validating Check: The immediate formation of a dense white precipitate confirms the successful protonation of the pyridine ring, verifying salt formation.
Isolation: Filter the precipitate under a nitrogen blanket, wash with cold methyl tert-butyl ether (MTBE) to remove residual SOCl₂, and dry under vacuum at 40 °C.
Logical Workflow & Validation Diagram
Figure 1: Workflow comparing the target intermediate against alternatives and validation nodes.
Spectroscopic Validation Protocols & Data
To ensure the structural integrity and purity of the synthesized 4-nitro-3-methyl-2-chloromethylpyridine·HCl, a multi-modal spectroscopic approach is required. Each method serves as an independent, self-validating system.
A. ¹H-NMR Spectroscopy (400 MHz, DMSO-d₆)
Protocol: Dissolve 10 mg of the dried salt in 0.5 mL of DMSO-d₆. Note: Do not use CDCl₃, as the hydrochloride salt exhibits poor solubility in non-polar solvents, leading to low signal-to-noise ratios.
Causality & Validation: The critical self-validating marker is the downfield shift of the methylene protons. In the hydroxymethyl precursor, these appear around 4.6 ppm. Upon chlorination, the electronegative and anisotropic effects of the chlorine atom shift this singlet to ~4.95 ppm. Furthermore, the disappearance of the broad -OH singlet (~5.5 ppm) confirms complete conversion.
Proton Assignment
Chemical Shift (δ, ppm)
Multiplicity
Integration
Diagnostic Significance
-CH₃ (C3)
2.45
Singlet (s)
3H
Confirms retention of the methyl group.
-CH₂Cl (C2)
4.95
Singlet (s)
2H
Confirms successful chlorination (shifted from ~4.6 ppm).
H-5 (Pyridine)
8.05
Doublet (d), J = 5.5 Hz
1H
Aromatic ring integrity.
H-6 (Pyridine)
8.75
Doublet (d), J = 5.5 Hz
1H
Downfield shift confirms N-protonation.
N⁺-H
>10.0
Broad Singlet (br s)
1H
Validates HCl salt formation.
B. FT-IR Spectroscopy (KBr Pellet)
Protocol: Grind 2 mg of the product with 200 mg of anhydrous KBr. Press into a translucent pellet under vacuum to exclude moisture.
Causality & Validation: The absence of a broad O-H stretch at 3300 cm⁻¹ is the primary indicator of precursor consumption. The appearance of a sharp C-Cl stretch at 725 cm⁻¹ confirms the substitution.
Wavenumber (cm⁻¹)
Vibration Type
Diagnostic Significance
3050–2500
N⁺-H stretching (broad)
Confirms the presence of the hydrochloride salt.
1535 & 1350
-NO₂ asymmetric & symmetric stretch
Confirms the nitro group was not reduced or displaced.
725
C-Cl stretching
Primary validation of the chloromethyl functional group.
C. LC-MS (ESI+ Mode)
Protocol: Dissolve 1 mg of the sample in 1 mL of LC-grade acetonitrile. Inject 1 µL into the ESI-MS system operating in positive ion mode.
Causality & Validation: Electrospray ionization will strip the HCl, analyzing the protonated free base (C₇H₇ClN₂O₂, Exact Mass: 186.02). The self-validating proof of mono-chlorination is the isotopic signature of chlorine. Nature dictates a ~3:1 ratio of ³⁵Cl to ³⁷Cl. Observing an [M+H]⁺ peak at m/z 187.0 (100% relative abundance) and an [M+2+H]⁺ peak at m/z 189.0 (~32% relative abundance) provides unequivocal proof of the chloromethyl structure.
References
Markgraf, J. H., et al. "The Rearrangement of Pyridine N-Oxide with Acetic Anhydride: Kinetics and Mechanism." Journal of the American Chemical Society.[Link]
"Omeprazole synthesis." European Patent EP1085019A1.
A Senior Application Scientist's Guide to the Catalytic Synthesis of 4-nitro-3-methyl-2-chloromethyl pyridine
For researchers and professionals in drug development, the efficient synthesis of complex heterocyclic intermediates is a cornerstone of innovation. One such critical building block is 4-nitro-3-methyl-2-chloromethyl pyr...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers and professionals in drug development, the efficient synthesis of complex heterocyclic intermediates is a cornerstone of innovation. One such critical building block is 4-nitro-3-methyl-2-chloromethyl pyridine, a key precursor in the synthesis of proton pump inhibitors like Lansoprazole. The regioselective introduction of substituents onto the pyridine ring presents a significant synthetic challenge, demanding precise control over reaction conditions and catalytic systems.
This guide provides an in-depth comparison of catalytic strategies for the synthesis of this vital intermediate. We will dissect the primary synthetic pathway, benchmark the performance of different catalytic systems with supporting experimental data, and provide detailed protocols to ensure reproducibility. Our focus is not merely on procedural steps but on the underlying chemical principles that govern catalyst selection and reaction outcomes, empowering you to make informed decisions in your synthetic endeavors.
Overall Synthetic Strategy
The most logical and industrially relevant pathway to 4-nitro-3-methyl-2-chloromethyl pyridine proceeds via a two-stage process. This strategy hinges on the activation of the pyridine ring by N-oxidation, followed by regioselective nitration and a final, challenging chlorination of the 2-methyl group.
Caption: Overall synthetic workflow for 4-nitro-3-methyl-2-chloromethyl pyridine.
This guide will focus on benchmarking the catalytic systems employed in the two most critical transformations: the nitration of the N-oxide intermediate and the subsequent chlorination of the 2-methyl group.
Stage 1: Catalytic Nitration of 2,3-Dimethylpyridine-N-Oxide
The introduction of a nitro group at the C-4 position is a pivotal step, activated by the N-oxide functional group. The choice of nitrating agent and catalyst system is critical for achieving high yield and purity while minimizing environmental impact and operational hazards. We will compare the conventional mixed acid system with a modern, greener alternative.
Causality of Catalyst Choice
The N-oxide group is essential as it activates the C-4 position for electrophilic aromatic substitution. In strongly acidic media, the nitronium ion (NO₂⁺) is the active electrophile. The role of the "catalyst," typically concentrated sulfuric acid, is twofold: it facilitates the generation of the nitronium ion from the nitric acid source and acts as a dehydrating agent, preventing side reactions.
Catalyst System Comparison
We evaluate two primary systems for this nitration, with performance data synthesized from patent literature, which often reflects industrially optimized conditions.
The data clearly indicates the superiority of the Potassium Nitrate / Sulfuric Acid system.
Yield and Purity: This method provides a dramatic increase in both yield (from ~60% to >90%) and purity (from 82% to 99%).[1][2][3] This is a significant advantage, reducing the burden of downstream purification.
Reaction Time: The reaction is significantly faster, completing in 1-2 hours compared to the 12 hours required for the conventional mixed acid method.[1][2][3] This has profound implications for process efficiency and throughput.
Trustworthiness & Safety: The use of potassium nitrate, a stable solid, instead of large quantities of fuming nitric acid, mitigates the formation of hazardous brownish-yellow nitrogen oxide fumes.[1][3] This creates a friendlier and safer operating environment, a key consideration for process scale-up. The patent literature describes this method as a cleaner, "green" approach.[1]
Stage 2: Selective Chlorination of the 2-Methyl Group
The final step, the chlorination of the 2-methyl group to a chloromethyl group, is arguably the most challenging. This transformation requires the selective functionalization of a C(sp³)-H bond adjacent to the pyridine ring without promoting unwanted side reactions on the electron-deficient, nitro-substituted ring. This is typically achieved via a rearrangement of the N-oxide intermediate using a chlorinating agent.
Mechanism: The Boekelheide-type Rearrangement
The most common industrial approach for this transformation does not involve a simple radical chlorination but rather a clever rearrangement of the N-oxide. While detailed comparative studies are scarce in the literature, the synthesis of Lansoprazole intermediates often employs reagents like thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃).[4][5]
The reaction with a chlorinating agent like SOCl₂ or POCl₃ proceeds through an initial O-acylation of the N-oxide. This is followed by an intramolecular rearrangement where a chloride ion attacks the 2-methyl group, facilitated by the electronic structure of the pyridine N-oxide, to yield the 2-chloromethyl product and regenerate the pyridine nitrogen. This pathway is advantageous as it is highly regioselective for the 2-position.
Caption: Conceptual workflow for chlorination via N-oxide rearrangement.
Thionyl Chloride (SOCl₂): Often used in combination with a catalytic amount of DMF, SOCl₂ is a standard and effective reagent for converting alcohols to chlorides.[5] In the context of the multi-step synthesis of Lansoprazole intermediates, this method is well-established. The low-temperature conditions suggest a need to control reactivity and prevent side reactions.
Phosphorus Oxychloride (POCl₃): POCl₃ is a powerful dehydrating and chlorinating agent. It can facilitate the direct conversion of N-oxides to 2-chloropyridines.[7] A yield of 75.3% has been reported for the conversion of a keto-pyridine to a chloro-pyridine, demonstrating its efficacy as a chlorinating agent in this context.[6]
Recommendation: Both SOCl₂ and POCl₃ are viable and industrially relevant reagents for this transformation. The choice often depends on the overall process design. The indirect route (hydroxymethylation then chlorination with SOCl₂) may offer better control and fewer side products, though it adds steps. The direct rearrangement with POCl₃ is more atom-economical but may require more rigorous optimization to control byproducts. For laboratory-scale synthesis, the SOCl₂ conversion of the isolated hydroxymethyl intermediate is often more straightforward to control.
Experimental Protocols
The following protocols are representative examples based on optimized conditions reported in the literature.
Protocol 1: Synthesis of 2,3-Dimethyl-4-nitropyridine-N-Oxide via KNO₃/H₂SO₄ Catalysis
This protocol is adapted from patent literature demonstrating a high-yield, environmentally conscious method.[1][3]
Materials:
2,3-Dimethylpyridine-N-Oxide (12.3 g, 0.1 mol)
Concentrated Sulfuric Acid (98%, 65 g)
Potassium Nitrate (KNO₃, 10.11 g, 0.1 mol)
Dichloromethane (DCM)
Water
Procedure:
In a three-necked flask equipped with a mechanical stirrer and thermometer, dissolve 12.3 g of 2,3-dimethylpyridine-N-oxide in 65 g of concentrated sulfuric acid, maintaining the temperature below 20°C.
In a separate beaker, prepare the nitrating solution by carefully dissolving 10.11 g of potassium nitrate in 60 g of concentrated sulfuric acid. Cool this mixture in an ice bath.
Cool the pyridine-N-oxide solution to 0-5°C using an ice-salt bath.
Slowly add the potassium nitrate solution dropwise to the pyridine-N-oxide solution, ensuring the internal temperature does not exceed 5°C.
After the addition is complete, raise the temperature of the reaction mixture to 85-90°C and maintain for 1-2 hours.
Monitor the reaction to completion using HPLC or TLC.
Once complete, cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.
Filter any solids. Extract the aqueous filtrate three times with dichloromethane.
Combine the organic phases, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield a light yellow solid product.
Expected Outcome: 15.3 g of 2,3-dimethyl-4-nitropyridine-N-oxide (91.1% yield) with a purity of >99% by HPLC.[1][3]
Protocol 2: Synthesis of 2-chloromethyl-3-methyl-4-nitropyridine (Conceptual)
This protocol is a conceptual representation of the final chlorination step, as a direct, optimized procedure with a specific yield is not available. It is based on the common industrial route involving hydroxymethylation followed by chlorination with thionyl chloride.[5]
Part A: Rearrangement and Hydrolysis to 2-Hydroxymethyl Intermediate
Treat 2,3-dimethyl-4-nitropyridine-N-oxide with acetic anhydride to induce rearrangement.
Perform a basic hydrolysis (e.g., with NaOH) on the resulting acetate intermediate to yield 2-hydroxymethyl-3-methyl-4-nitropyridine.
Part B: Chlorination with Thionyl Chloride
Dissolve the crude 2-hydroxymethyl-3-methyl-4-nitropyridine intermediate in a suitable solvent (e.g., dichloromethane).
Cool the solution to a low temperature (-10 to 10°C).
Slowly add thionyl chloride (SOCl₂) dropwise, possibly with a catalytic amount of DMF.
Allow the reaction to proceed at low temperature until completion (monitor by TLC).
Carefully quench the reaction with a cold, saturated sodium bicarbonate solution.
Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude final product.
Conclusion
The synthesis of 4-nitro-3-methyl-2-chloromethyl pyridine is a multi-step process where catalyst and reagent selection are paramount for achieving high yields and process efficiency. For the critical nitration stage , the use of potassium nitrate in sulfuric acid is demonstrably superior to traditional mixed acids, offering yields consistently above 90% and significantly improving safety and environmental profiles.[1][2][3] For the subsequent chlorination stage , an N-oxide rearrangement strategy is standard. While direct comparative data is limited, methods involving conversion to a 2-hydroxymethyl intermediate followed by chlorination with thionyl chloride , or direct rearrangement with phosphorus oxychloride , are both established industrial practices. The choice between them represents a trade-off between the number of steps and the potential ease of process control. This guide provides the foundational data and mechanistic understanding to enable researchers to select and optimize the most appropriate catalytic system for their specific needs.
References
Vardanyan, R., & Hruby, V. (2016). Synthesis of Best-Seller Drugs. Lansoprazole–Prevacid.
CN104447694A - Intermediate raw material for synthesizing lansoprazole. (2015).
CN103539728A - Synthesis method of lansoprazole drug intermediate chloromethyl pyridine derivative. (2014).
Microwave synthesis of lansoprazole drug intermediate. (2025). ResearchGate. [Link]
CN102838537A - Preparation method of lansoprazole intermediate. (2012).
Application of Sulfuryl Chloride for the Quick Construction of β-Chlorotetrahydrofuran Derivatives from Homoallylic Alcohols under Mild Conditions. (2013). Organic Chemistry Portal. [Link]
SUGGESTION OF UNEXPECTED SULFUR DIOXIDE MECHANISM FOR DEOXYGENATIONS OF PYRIDINE N-OXIDES WITH ALKANESULFONYL CHLORIDES AND TRIE. (n.d.). Semantic Scholar. [Link]
Method for preparing 4-(3-methoxy propoxy)-2,3-dimethyl pyridine-N-oxide. (n.d.).
WO2002102779A1 - Process for the preparation of 4-chloropyridine-n-oxides. (2002).
Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives. (2025). MDPI. [Link]
What experimental procedure works best for chlorinating quinazolones using POCl3, POCl3/PCl5, SOCl2/cat. DMF?. (2013). ResearchGate. [Link]
Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives. (2025). MDPI. [Link]
CN104592107A - Synthesis method of 2,3-dimethyl-4-nitropyridine-N-oxide. (2015).
CN104592107B - Synthesis method of 2,3-dimethyl-4-nitropyridine-N-oxide. (2017).
Synthesis method of 2,3-dimethyl-4-nitropyridine-N-oxide. (2015). Patsnap. [Link]
A Practical Guide to the Qualitative Comparison of 4-nitro-3-methyl-2-chloromethyl pyridine HCl Suppliers for API Synthesis
For researchers, scientists, and drug development professionals, the quality of a starting material is a critical determinant of the final Active Pharmaceutical Ingredient's (API) safety and efficacy. The intermediate, 4...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers, scientists, and drug development professionals, the quality of a starting material is a critical determinant of the final Active Pharmaceutical Ingredient's (API) safety and efficacy. The intermediate, 4-nitro-3-methyl-2-chloromethyl pyridine HCl, is a key starting material (KSM) in the synthesis of several proton pump inhibitors. As such, a thorough evaluation of its suppliers is not merely a procurement exercise but a crucial step in risk mitigation and ensuring the consistency of the final drug product.
This guide provides a comprehensive framework for the qualitative comparison of suppliers of 4-nitro-3-methyl-2-chloromethyl pyridine HCl. It will delve into the key quality attributes to consider, provide a template for comparing supplier specifications, and offer detailed experimental protocols for in-house verification. This approach is grounded in the principles of Good Manufacturing Practices (GMP) and the International Council for Harmonisation (ICH) guidelines, particularly ICH Q7 and Q11, which emphasize the importance of understanding and controlling the manufacturing process of the drug substance, starting from well-characterized starting materials.[1][2][3]
Key Quality Attributes for Supplier Selection
When evaluating potential suppliers of 4-nitro-3-methyl-2-chloromethyl pyridine HCl, a critical assessment of their Certificate of Analysis (CoA) is the first step.[4] However, a truly robust qualification process involves in-house verification of these claims. The following are the core quality attributes to scrutinize:
Purity (Assay): This is a measure of the amount of 4-nitro-3-methyl-2-chloromethyl pyridine HCl in the material. It is typically determined by a chromatographic method like High-Performance Liquid Chromatography (HPLC). A higher assay value is generally desirable, as it indicates fewer impurities.
Impurity Profile: The type and quantity of impurities can have a significant impact on the downstream synthesis and the final API's safety. Key impurity classes to consider are:
Related Substances: These are impurities with a chemical structure similar to the main compound, often arising from the synthetic process.
Residual Solvents: Solvents used in the manufacturing process that are not completely removed. Their presence is a safety concern and is strictly regulated.
Heavy Metals: Contamination with heavy metals can occur from reactors and catalysts used during synthesis.
Physical Characteristics:
Appearance: The physical appearance of the material (e.g., color, form) should be consistent between batches.
Solubility: The solubility of the intermediate in various solvents is a critical parameter for its use in the subsequent synthetic steps.
Water Content: The amount of water in the material can affect its stability and reactivity. Karl Fischer titration is the standard method for determining water content.
Structural Confirmation: It is essential to confirm that the material is indeed 4-nitro-3-methyl-2-chloromethyl pyridine HCl. This is typically achieved using spectroscopic methods like Fourier-Transform Infrared Spectroscopy (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy.
Hypothetical Supplier Comparison
To illustrate the comparison process, the following table presents hypothetical data for three fictional suppliers. This serves as a template for how to organize and compare the information obtained from different suppliers' CoAs and in-house testing.
Parameter
Supplier A
Supplier B
Supplier C
Recommended Action
Purity (HPLC Assay)
99.5%
98.9%
99.8%
Supplier C demonstrates the highest purity.
Individual Impurity
< 0.1%
< 0.2%
< 0.05%
Supplier C shows the best impurity profile.
Total Impurities
< 0.3%
< 0.8%
< 0.15%
Supplier C has the lowest total impurities.
Residual Solvents (GC-HS)
Meets ICH Limits
Meets ICH Limits
Meets ICH Limits
All suppliers are acceptable.
Heavy Metals
< 10 ppm
< 20 ppm
< 10 ppm
Suppliers A and C have lower heavy metal content.
Water Content (Karl Fischer)
0.2%
0.5%
0.1%
Supplier C has the lowest water content.
Appearance
Off-white crystalline powder
Yellowish powder
White crystalline powder
Suppliers A and C have a more desirable appearance.
Based on this hypothetical data, Supplier C would be the preferred choice due to its superior purity, lower impurity profile, and lower water content.
Experimental Protocols for In-House Verification
A robust supplier qualification program relies on in-house verification of the supplier's claims. The following are detailed protocols for key analytical tests.
Purity and Impurity Profiling by High-Performance Liquid Chromatography (HPLC)
This method allows for the separation and quantification of the main compound and any related substances.
Instrumentation:
HPLC system with a UV detector
C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)
Reagents:
Acetonitrile (HPLC grade)
Water (HPLC grade)
Phosphoric acid
Procedure:
Mobile Phase Preparation:
Mobile Phase A: 0.1% phosphoric acid in water.
Mobile Phase B: Acetonitrile.
Standard Preparation:
Accurately weigh and dissolve a reference standard of 4-nitro-3-methyl-2-chloromethyl pyridine HCl in a suitable solvent (e.g., a mixture of water and acetonitrile) to a known concentration.
Sample Preparation:
Prepare the sample from each supplier in the same manner as the standard.
Chromatographic Conditions:
Flow Rate: 1.0 mL/min
Injection Volume: 10 µL
Column Temperature: 30 °C
Detection Wavelength: 275 nm
Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B to elute all components.
Data Analysis:
The purity is calculated by comparing the peak area of the main compound in the sample to the total area of all peaks.
Impurities are quantified by comparing their peak areas to the peak area of the reference standard at a known concentration.
Residual Solvent Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)
This technique is used to identify and quantify residual solvents from the manufacturing process.
Instrumentation:
Gas chromatograph with a headspace autosampler and a mass selective detector.
Capillary column (e.g., DB-624 or equivalent)
Procedure:
Standard Preparation: Prepare a standard solution containing the expected residual solvents at known concentrations in a suitable solvent (e.g., dimethyl sulfoxide).
Sample Preparation: Accurately weigh the sample into a headspace vial and add the diluent.
GC-MS Conditions:
Injector Temperature: 200 °C
Oven Temperature Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 240 °C) to separate the solvents.
Carrier Gas: Helium
Mass Spectrometer: Scan a mass range appropriate for the expected solvents (e.g., m/z 35-300).
Data Analysis: Identify and quantify the residual solvents by comparing the retention times and mass spectra of the peaks in the sample to those of the standards.
Structural Confirmation by Fourier-Transform Infrared Spectroscopy (FTIR)
FTIR provides a "fingerprint" of the molecule, confirming its identity.
Instrumentation:
FTIR spectrometer with an ATR (Attenuated Total Reflectance) accessory.
Procedure:
Place a small amount of the sample directly on the ATR crystal.
Record the spectrum over a range of 4000-400 cm⁻¹.
Compare the resulting spectrum to a reference spectrum of 4-nitro-3-methyl-2-chloromethyl pyridine HCl. Key characteristic peaks to look for include those corresponding to the pyridine ring, the nitro group, and the C-Cl bond.
Visualization of the Supplier Qualification Workflow
The following diagram illustrates a typical workflow for qualifying a new supplier of 4-nitro-3-methyl-2-chloromethyl pyridine HCl.
Caption: Decision tree for incoming batch acceptance.
Conclusion
The selection of a supplier for a key starting material like 4-nitro-3-methyl-2-chloromethyl pyridine HCl is a critical decision that has far-reaching implications for the quality, safety, and efficacy of the final API. A comprehensive evaluation that goes beyond a simple comparison of CoAs and includes rigorous in-house analytical testing is essential. By implementing a robust supplier qualification program based on the principles outlined in this guide, pharmaceutical manufacturers can ensure the consistency and quality of their starting materials, leading to a more reliable and reproducible API synthesis process.
References
Vertex AI Search. (2026, March 13). How to Find Key Starting Materials (KSMs)
Vertex AI Search. (2025, November 28).
Vertex AI Search. (2025, June 2). The Ultimate Guide to Pharmaceutical Quality Control Testing - Blog.
Shriram Food and Pharma Research Center. (2024, February 7). Quality Control Testing in Pharmaceutical Industries.
Mettler Toledo. Quality Control and Testing of Pharmaceuticals. Retrieved from [Link]
DES Pharma. (2026, January 23). A Deep Dive into Quality Control in the Pharmaceutical Industry.
European Medicines Agency. Q 7 Good Manufacturing Practice for Active Pharmaceutical Ingredients. Retrieved from [Link]
Scendea. (2026, February 25).
U.S. Food and Drug Administration. Q11 Development and Manufacture of Drug Substances (Chemical Entities and Biotechnological/Biological Entities) Questions and An. Retrieved from [Link]
International Council for Harmonisation. (2018, May 22).
PureSynth. 4-Chloro-2-(chloromethyl)-3-methylpyridine hydrochloride PurCert [Includes Characterization data GCMS, GC-FID, FT-IR,NMR]. Retrieved from [Link]
FDA Global Substance Registration System. 2-CHLOROMETHYL-3,5-DIMETHYL-4-NITRO-PYRIDINE HYDROCHLORIDE. Retrieved from [Link]
MainChem. (2020, March 9).
Agency for Toxic Substances and Disease Registry. ANALYTICAL METHODS. Retrieved from [Link]
Japan International Cooperation Agency. III Analytical Methods. Retrieved from [Link]
Drugfuture. 2-CHLOROMETHYL-3,5-DIMETHYL-4-NITRO-PYRIDINE HYDROCHLORIDE. Retrieved from [Link]
PubMed. (2012, November 15). Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS.
Google Patents. CN105085378A - Synthetic method of 4-(chloromethyl)pyridine hydrochloride.
FUJIMOTO CHEMICALS CO., LTD. RESEARCH and DEVELOPMENT. Retrieved from [Link]
Namiki Shoji Co., Ltd. Pure Chemistry. Retrieved from [Link]
4-Nitro-3-methyl-2-chloromethylpyridine hydrochloride, widely recognized in pharmaceutical development as 1[1], is a highly reactive synthetic intermediate. As a Senior Application Scientist, I emphasize that handling and disposing of this compound requires a nuanced understanding of its polyfunctional nature. It is not merely a corrosive salt; it possesses a potent alkylating chloromethyl group and a thermally sensitive nitroaromatic system.
This guide provides self-validating, step-by-step operational and disposal protocols designed to protect laboratory personnel, prevent uncontrolled reactions, and ensure strict environmental compliance.
Physicochemical Hazard Profile
To safely manage the disposal of this compound, researchers must first understand the specific vulnerabilities of its functional groups. Table 1 summarizes the quantitative and qualitative data that dictate our disposal logistics.
Table 1: Physicochemical & Hazard Profile
Functional Group / Property
Chemical Data
Operational & Disposal Rationale
CAS Number
152402-94-3
Primary identifier for waste manifesting and tracking.
Molecular Weight
223.06 g/mol
Used to calculate stoichiometric equivalents for chemical quenching.
Chloromethyl Group (-CH₂Cl)
Sₙ2 reactive electrophile
Acts as a strong alkylating agent[2]. Must be quenched or strictly segregated to prevent uncontrolled exothermic reactions.
Nitro Group (-NO₂)
Thermally & shock sensitive
Precludes the use of strong oxidizing/reducing agents during clean-up. Avoid high-heat incineration without proper halogen scrubbing.
Hydrochloride Salt (-HCl)
Corrosive (pH < 3 in water)
Generates corrosive HCl gas upon exposure to ambient moisture[3]. Requires neutralization with mild bases during spill recovery.
Halogen Content
Contains covalently bound Cl
Mandates disposal exclusively into Halogenated Organic Waste streams to prevent damage to municipal incinerators[4].
Mechanistic Rationale for Disposal Protocols
To establish a self-validating safety system, we must understand the causality behind these protocols. The primary hazard of 4-nitro-3-methyl-2-chloromethylpyridine HCl lies in the high reactivity of the benzylic-like chloromethyl carbon. Because the pyridine ring stabilizes transition states, the -CH₂Cl group acts as a potent alkylating agent, posing severe toxicity and mutagenic risks[2].
When designing a quenching protocol for reaction residues, we must explicitly avoid strong bases (such as NaOH or KOH). Strong bases can deprotonate the pyridine ring, leading to rapid, exothermic intermolecular alkylation (polymerization). Furthermore, strong nucleophiles can attack the electron-deficient nitroaromatic ring to form unstable, potentially explosive Meisenheimer complexes.
Therefore, mild bases such as sodium bicarbonate (NaHCO₃) are mandated. NaHCO₃ safely neutralizes the HCl salt and slowly hydrolyzes the chloromethyl group to a less reactive hydroxymethyl group without triggering thermal runaway.
Standard Operating Procedures (SOPs)
Protocol A: In-Flask Quenching of Reactive Residues
Objective: Neutralize the HCl salt and hydrolyze the reactive chloromethyl group before routing liquid waste to bulk containers.
Solvent Dilution: Transfer the reaction residue to a fume hood equipped with a blast shield. Dilute the residue with a water-miscible solvent (e.g., acetone or THF) at a 1:5 ratio.
Causality: Dilution dissipates the heat of neutralization and ensures the organic residue remains in solution during aqueous quenching.
Mild Base Addition: Slowly add saturated aqueous sodium bicarbonate (NaHCO₃) dropwise while stirring vigorously.
Visual Validation: Monitor the reaction for CO₂ gas evolution. The cessation of bubbling serves as a self-validating, visual indicator that the acidic hydrochloride salt has been fully neutralized.
Hydrolysis Incubation: Allow the mixture to stir at room temperature for 1 to 2 hours. This ensures the complete hydrolysis of the potent alkylating -CH₂Cl group into a safer hydroxymethyl (-CH₂OH) derivative.
Phase Separation & Disposal: Transfer the biphasic mixture to a separatory funnel. Extract the organic components with dichloromethane (DCM). Route the organic phase to the Halogenated Organic Waste container. Verify the aqueous phase pH is between 6-8 using indicator paper, then route to the Aqueous Basic Waste container.
Protocol B: Emergency Spill Containment
Objective: Safely contain and recover solid spills without generating toxic dust or corrosive gases[4].
Evacuation & PPE: Evacuate the immediate area and maximize fume hood exhaust. Don a particulate respirator (N95 or P100), heavy-duty nitrile gloves, and chemical splash goggles.
Dry Containment: Surround and cover the spill with an inert, dry absorbent such as dry sand or vermiculite.
Causality: Combustible absorbents (like sawdust or paper towels) must be avoided, as the nitroaromatic compound poses a severe fire hazard if friction or heat is applied.
Solid-State Neutralization: Broadcast solid sodium carbonate (soda ash) over the spill area.
Causality: Soda ash neutralizes the corrosive hydrochloride salt on contact without adding water, which would otherwise trigger the rapid release of toxic HCl gas[3].
Collection: Use non-sparking plastic tools to sweep the mixture. Place it into a High-Density Polyethylene (HDPE) bucket. Seal and label as "Hazardous Waste: Solid Halogenated Organic / Corrosive".
Waste Segregation & Storage Guidelines
Container Compatibility: Always use High-Density Polyethylene (HDPE) or Teflon-lined containers. Do not use metal containers due to the corrosive nature of the hydrochloride salt.
Storage Environment: Keep waste containers in a cool, dark, well-ventilated secondary containment tray. Segregate strictly from strong oxidizers, strong bases, and non-halogenated organic waste.
Disposal Decision Workflow
Decision tree for the safe handling and disposal of 4-Nitro-3-methyl-2-chloromethylpyridine HCl.
References
Boston University Environmental Health & Safety. "Standard Operating Procedures: Methyl chloromethyl ether". Available at: [Link]
Fisher Scientific. "SAFETY DATA SHEET - 3-(Chloromethyl)pyridine hydrochloride". Available at:[Link]
